4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid

Core Science & Biosynthesis

CAS number 1071125-59-1 properties.

Reticular Engineering with CAS 1071125-59-1: A Technical Guide to H3TCPB-Based Metal-Organic Frameworks

Target Audience: Researchers, Materials Scientists, and Drug Development Professionals Content Type: In-Depth Technical Whitepaper

Executive Summary

In the rapidly evolving field of reticular chemistry, the rational design of Metal-Organic Frameworks (MOFs) hinges entirely on the precise geometric and electronic selection of organic linkers. CAS 1071125-59-1, chemically identified as 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid (commonly abbreviated as H3TCPB or H3BTTB ), stands out as a paramount C3-symmetric, semi-rigid tricarboxylic acid. As an Application Scientist, I have observed that the unique structural logic of H3TCPB—combining a rigid planar benzene core with flexible ether linkages—enables the construction of highly robust, multifunctional MOFs. This guide dissects the physicochemical properties, mechanistic applications, and self-validating experimental workflows for H3TCPB-derived frameworks.

Physicochemical Properties & Structural Logic

The utility of H3TCPB is dictated by its molecular architecture. The central benzene ring provides a rigid structural node, while the three ether (-O-) linkages introduce a ~120° rotational bend. This "semi-rigidity" is a critical design feature: it prevents the resulting framework from being overly brittle, while simultaneously avoiding the unpredictable pore collapse often associated with highly flexible aliphatic linkers.

Table 1: Quantitative Chemical Properties of CAS 1071125-59-1

Property	Value
CAS Number	1071125-59-1
Chemical Name	4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid
Common Synonyms	H3TCPB, H3BTTB
Molecular Formula	C27H18O9
Molecular Weight	486.43 g/mol
Standard Purity	≥ 97.00% (Verified via HPLC/NMR)

| Solubility Profile | Soluble in DMF, DMSO; Insoluble in H2O |

Data sourced from authoritative chemical repositories (1[1]).

Core Mechanistic Applications & Synthesized Architectures

By coordinating H3TCPB with different transition metal nodes, scientists can engineer MOFs with highly specific topologies tailored for distinct industrial and biomedical applications.

Table 2: Key H3TCPB-Derived MOFs and Their Topologies

MOF Designation	Metal Node	Topology / Net	Primary Application
JUC-113	Zn(II)	Microporous	Luminescent Sensing / White Light Emission
Cd-MOF	Cd(II)	kgd net (2D)	Precursor for LIB Porous Carbon Anodes
CTH-41	In(III)	3,4-connected rod	SF6 Gas Adsorption & Separation

| Zn(BTTB)-MOF | Zn(II) | 2D Flexible | Anti-cancer Drug Delivery (5-FU, Cisplatin) |

Photophysical Sensitization (The Antenna Effect)

When coordinated with Zn(II), H3TCPB forms JUC-113 (2[2]). The ligand itself exhibits a strong intrinsic blue emission under UV excitation. By leveraging the permanent microporosity of JUC-113, Lanthanide ions (Ln3+ such as Eu3+ and Tb3+) can be encapsulated within the pores. The H3TCPB ligand acts as a photophysical "antenna," absorbing UV light and transferring the energy to the Ln3+ ions via intersystem crossing, allowing for precisely tunable white-light emission.

Sacrificial Templating for Energy Storage

Reacting H3TCPB with Cd(II) yields a 2D kgd network MOF. Instead of using the MOF directly, it acts as a highly ordered sacrificial template. Calcining this Cd-MOF at 800°C vaporizes the metal and leaves behind a porous carbon matrix with a massive surface area. This derived carbon exhibits exceptional electrochemical performance as an anode material for Lithium-Ion Batteries (LIBs), maintaining a high reversible capacity of 1285 mA h g⁻¹ after 300 cycles (3[3]).

Framework Isomerism and Gas Sorption

The rotational flexibility of the ether bonds in H3TCPB allows for framework isomerism. When reacted with In(III), it forms CTH-41 , a rod-MOF isomer with a unique 3- and 4-connected net. This specific pore geometry demonstrates an exceptionally high affinity for capturing SF6 gas, a potent greenhouse gas (4[4]).

Biomedical Drug Delivery

Computational and experimental studies on Zn(BTTB)-MOF reveal that the pore dimensions (7.8 to 17.6 Å) are perfectly suited for encapsulating small-molecule chemotherapeutics. Functionalizing the H3TCPB linker with –NO2 or –OH groups increases the binding energy with drugs like 5-fluorouracil (5-FU) and busulfan by up to 115%, creating a highly efficient, controlled-release drug delivery system (5[5]).

Reticular Synthesis Workflows

Fig 1: Reticular synthesis pathways mapping H3TCPB to functional MOF architectures.

Experimental Protocols: Self-Validating Systems

As an Application Scientist, I mandate that all synthetic protocols include built-in validation checkpoints to ensure reproducibility and structural integrity.

Protocol A: Solvothermal Synthesis of JUC-113 ([Zn3(TCPB)2(H2O)2]·2H2O·4DMF)

Causality Rationale: N,N-Dimethylformamide (DMF) is utilized not merely as a solvent, but as a thermal reservoir and a slow-release base. At 85°C, DMF undergoes controlled hydrolysis to yield dimethylamine, which gradually deprotonates the carboxylic acids of H3TCPB. This slow deprotonation ensures a controlled nucleation rate, an absolute prerequisite for growing diffraction-quality single crystals rather than amorphous precipitates.

• Precursor Preparation: Dissolve 0.1 mmol of H3TCPB and 0.3 mmol of Zn(NO3)2·6H2O in 10 mL of a DMF/H2O mixture (v/v 4:1) in a 20 mL scintillation vial. Sonicate for 10 minutes.

• Solvothermal Reaction: Seal the vial and heat isothermally at 85°C for 72 hours.

• Cooling Phase: Cool to room temperature at a strictly controlled rate of 5°C/hour. (Causality: Rapid cooling induces thermal shock, leading to crystal twinning and internal defects that compromise permanent porosity).

• Activation: Decant the mother liquor. Wash the resulting colorless block crystals with fresh DMF (3 × 5 mL), followed by solvent exchange with volatile acetone for 3 days (replenishing daily) to remove high-boiling DMF from the pores.

Validation Checkpoint: Perform Powder X-Ray Diffraction (PXRD) on the activated sample. A self-validating synthesis will yield sharp diffraction peaks matching the simulated JUC-113 crystallographic data. The absence of peaks at low angles (< 5° 2θ) indicates framework collapse during activation, necessitating a repetition of the solvent exchange step with supercritical CO2 drying.

Protocol B: Post-Synthetic Lanthanide Encapsulation for White-Light Emission

Causality Rationale: JUC-113 possesses uncoordinated Lewis basic sites (oxygen atoms) within its pores. By soaking the MOF in Lanthanide solutions, the permanent microporosity allows diffusion, while the Lewis basic sites anchor the Ln3+ ions, preventing leaching.

• Guest Exchange: Immerse 50 mg of activated JUC-113 crystals in 10 mL of 0.05 M Ln(NO3)3 (Ln = Eu, Tb, or a stoichiometric mixture) in ethanol.

• Incubation: Agitate gently on an orbital shaker at 150 rpm for 48 hours at room temperature to ensure equilibrium diffusion.

• Isolation: Isolate the Ln3+@JUC-113 crystals via centrifugation (5000 rpm, 5 mins) and wash extensively with ethanol to remove surface-bound, unencapsulated Ln3+ ions.

Validation Checkpoint: Measure the photoluminescence quantum yield (PLQY) and time-resolved decay lifetimes. A successful energy transfer is validated by a significant decrease in the intrinsic blue emission lifetime of the H3TCPB ligand, coupled with the appearance of sharp, characteristic Ln3+ emission bands (e.g., 614 nm for Eu3+).

Fig 2: Photophysical sensitization mechanism (Antenna Effect) in H3TCPB-based MOFs.

References

• Dalton Transactions (RSC Publishing). "Tunable colors and white-light emission based on a microporous luminescent Zn(ii)-MOF."[Link]

• SciSpace / RSC Advances. "Porous carbon with large surface area derived from a metal–organic framework as a lithium-ion battery anode material."[Link]

• CrystEngComm (RSC Publishing). "Framework isomers, and the SF6 sorption and fluorescence of an In and a Zr MOF with a tritopic linker."[Link]

• Organometallics (ACS Publications). "Functionalization Strategy in 2D Flexible Zn(BTTB)-MOF for Improving Storage and Release of Anticancer Drugs: A Comprehensive Computational Investigation."[Link]

Sources

• 1. CAS:1071125-59-1, 4,4',4''-(苯-1,3,5-三基三(氧基))三苯甲酸-毕得医药 [bidepharm.com]
• 2. Tunable colors and white-light emission based on a microporous luminescent Zn(ii)-MOF - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. scispace.com [scispace.com]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Solvation Thermodynamics and Precursor Engineering of 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic Acid (H3TCPB)

An Application Scientist’s Whitepaper on Ligand Solvation for Advanced Framework Synthesis

Executive Summary

The rational design of Metal-Organic Frameworks (MOFs) and Coordination Polymers (CPs) relies heavily on the precise control of ligand solvation and deprotonation kinetics. 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid—commonly abbreviated as H3TCPB (Formula: C₂₇H₁₈O₉, FW: 486.44)[1]—is a highly versatile, semi-rigid tritopic linker. Its unique architecture features a central benzene ring connected via flexible ether linkages to three peripheral benzoic acid moieties. While this flexibility allows it to conform to various metal node geometries to produce highly porous materials (such as JUC-113 for selective CO₂ adsorption[2] and Al-MOF-1 for heavy metal sorption[3]), its complex intermolecular interactions present significant solvation challenges.

As a Senior Application Scientist, I frequently observe that the primary failure mode in the synthesis of H3TCPB-based frameworks is incomplete ligand solvation. Researchers often mistake a fine colloidal suspension for a true solution, leading to heterogeneous nucleation, amorphous precipitates, and poor crystal quality. This guide demystifies the solvation thermodynamics of H3TCPB and provides a self-validating protocol for preparing pristine precursor solutions.

Molecular Architecture & Solvation Thermodynamics

To dissolve H3TCPB, one must overcome its substantial lattice energy. The solid-state structure of H3TCPB is stabilized by two dominant forces:

• Extensive Hydrogen Bonding: The three terminal carboxylic acid groups form strong intermolecular dimers.

• π-π Stacking: The electron-rich central benzene ring and the peripheral aromatic rings engage in robust parallel-displaced stacking.

Causality in Solvent Selection

Why do we predominantly use N,N-Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) in MOF synthesis[4]? Water and non-polar solvents cannot disrupt the H3TCPB crystal lattice. Water suffers from hydrophobic exclusion by the aromatic core, while non-polar solvents lack the dipole moment required to break the carboxylic acid dimers.

Polar aprotic solvents like DMF and DMSO act as powerful hydrogen-bond acceptors. The oxygen atom of the DMF carbonyl group effectively outcompetes the intermolecular H-bonds of the H3TCPB lattice, coordinating directly with the acidic protons. Because DMF lacks hydrogen-bond donating capabilities, it prevents the formation of a rigid solvent-caged network around the hydrophobic aromatic core, allowing the molecule to freely solvate. Alternatively, in aqueous systems, adjusting the pH above the pKa of the carboxylic acids (pH > 8) forces complete deprotonation, yielding the highly water-soluble TCPB³⁻ anion.

Figure 1: Solvation thermodynamics and phase behavior of H3TCPB across different solvent environments.

Quantitative Solubility Matrix

The following table synthesizes the solubility profile of H3TCPB based on empirical data from framework syntheses, including luminescent Cd-MOFs[5] and pyrene-based structural transformations[4].

Solvent System	Solubility Descriptor	Est. Concentration (mg/mL)	Mechanistic Rationale
DMF / DMAc	High	> 50	Strong H-bond acceptor; disrupts carboxylic acid dimers effectively.
DMSO	High	> 50	High dielectric constant; strong dipole-dipole interactions with the ligand.
Aqueous Base (pH > 8)	High	> 30	Deprotonation yields the highly soluble, ion-dipole stabilized TCPB³⁻ anion.
Methanol / Ethanol	Low to Moderate	1 - 5	Competitive H-bonding occurs, but lower dielectric constant limits full solvation.
Water (Neutral pH)	Very Low	< 0.1	Hydrophobic exclusion; inability to break the crystalline lattice energy.
Toluene / Hexanes	Insoluble	< 0.01	Non-polar environment cannot disrupt H-bonding or π-π stacking networks.

Self-Validating Protocol: Preparation of H3TCPB Precursor Solutions

To ensure reproducible MOF crystallization, the precursor solution must be entirely free of undissolved microcrystals. The following step-by-step methodology incorporates a built-in optical Quality Control (QC) step to self-validate the dissolution process before the addition of metal salts.

Protocol: Preparation of a 0.05 M H3TCPB Stock Solution in DMF

Step 1: Gravimetric Dispensing

• Accurately weigh 243.2 mg (approx. 0.5 mmol) of H3TCPB powder[1] using an analytical balance.

• Causality: Precise stoichiometry is critical. An excess of un-solvated ligand will act as a nucleation seed, causing rapid, uncontrolled precipitation of amorphous coordination polymers rather than the desired crystalline MOF.

Step 2: Primary Solvation

• Transfer the powder to a clean 20 mL scintillation vial. Add exactly 10.0 mL of anhydrous N,N-Dimethylformamide (DMF).

Step 3: Thermal Agitation

• Cap the vial tightly and place it in an ultrasonic bath maintained at 45°C for 15 minutes.

• Causality: The thermal energy increases the kinetic rate of dissolution, while the acoustic cavitation from sonication physically disrupts the strong π-π stacked crystallites, exposing more surface area to the H-bond accepting solvent.

Step 4: Optical Quality Control (Self-Validation)

• Remove the vial from the bath, wipe the exterior dry, and shine a 5 mW red or green laser pointer directly through the liquid in a dimly lit room.

• Causality: A true thermodynamic solution will not scatter light. If a Tyndall effect (a visible laser beam path) is observed, colloidal particles or microcrystals remain. Proceeding with a turbid solution guarantees synthesis failure.

Step 5: Corrective Action & Modulator Addition

• If scattering is observed, add DMF in 1.0 mL increments, sonicating for 5 minutes after each addition until the solution is optically clear.

• Once validated as a true solution, acidic modulators (e.g., HNO₃ or formic acid) can be added. Causality: Modulators lower the pH of the DMF solution, shifting the equilibrium toward the protonated (non-coordinating) state of H3TCPB. This slows down the coordination rate with metal ions (like Zn²⁺ or Cd²⁺), favoring the growth of large, high-quality single crystals over rapid powder formation[2][4].

Figure 2: Self-validating experimental workflow for the complete dissolution of H3TCPB ligands.

Conclusion & Best Practices

Understanding the solubility parameters of 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid is the foundational step in successful framework engineering. By leveraging polar aprotic solvents to disrupt the ligand's inherent hydrogen-bonding network, and by implementing strict optical self-validation protocols, researchers can eliminate heterogeneous nucleation. Always ensure your ligand is fully solvated before introducing metal nodes, and utilize acidic modulators to fine-tune the deprotonation kinetics for optimal crystal growth.

References

[1] Title: Benzene-1,3,5-triyltris(oxy))tribenzoic acid 97.00% | CAS: 1071125-59-1 | AChemBlock Source: achemblock.com URL: 1

[3] Title: Robust Al3+ MOF with Selective As(V) Sorption and Efficient Luminescence Sensing Properties toward Cr(VI) | Inorganic Chemistry Source: acs.org URL: 3

[5] Title: Solvent induced two Cd-MOFs as luminescent sensors for picric acid, Fe3+ and Cr2O72- Source: researchgate.net URL: 5

[2] Title: A novel microporous zinc(II) metal-organic framework with highly selectivity adsorption of CO2 over CH4 Source: researchgate.net URL: 2

[4] Title: Solvent-Induced Single Crystal To Single Crystal Transformation and Complete Metal Exchange of a Pyrene-Based Metal–Organic Framework | Crystal Growth & Design Source: acs.org URL: 4

Sources

• 1. 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid 97.00% | CAS: 1071125-59-1 | AChemBlock [achemblock.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: Protocol for Synthesizing and Functionalizing Metal-Organic Frameworks (MOFs) using 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid

Introduction and Mechanistic Overview

The rational design of Metal-Organic Frameworks (MOFs) relies heavily on the geometric and electronic properties of the organic linker. The compound 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid —frequently abbreviated as 1,3,5-tris(4-carboxyphenoxy)benzene (H3TCPB) —is a highly versatile, semi-rigid tripodal ligand used extensively in MOF construction[1].

The structural causality behind choosing H3TCPB lies in its unique molecular architecture. The central benzene ring provides necessary structural rigidity, while the three ether linkages (–O–) introduce a degree of conformational flexibility. This balance allows the ligand to adapt during solvothermal assembly, facilitating the formation of robust, highly crystalline 2D and 3D microporous networks.

When reacted with Zinc(II) nitrate under controlled solvothermal conditions, H3TCPB forms a microporous framework designated as JUC-113 ( [Zn3​(TCPB)2​(H2​O)2​]⋅2H2​O⋅4DMF )[2]. This specific MOF is highly valued in drug development and materials science for two primary reasons:

• Heterogeneous Catalysis : Thermal desolvation removes coordinated water and DMF molecules, exposing coordinatively unsaturated Zn(II) sites. These act as potent Lewis acid centers capable of driving C–C bond-forming reactions, such as the Henry (nitroaldol) reaction[3].

• Tunable Luminescence : The H3TCPB ligand exhibits strong blue luminescence. Through the "antenna effect," the framework can sensitize encapsulated lanthanide ions ( Eu3+ , Tb3+ ), allowing researchers to engineer tunable white-light emitting materials[2].

Experimental Workflows and Protocols

The following protocols represent a self-validating system for the synthesis, activation, and functionalization of the JUC-113 MOF.

Protocol A: Solvothermal Synthesis of JUC-113

Objective: To synthesize phase-pure JUC-113 single crystals.

• Precursor Preparation : Weigh 0.1 mmol of H3TCPB ligand and 0.3 mmol of Zn(NO3​)2​⋅6H2​O .

• Solvent Mixing : Dissolve the precursors in a solvent mixture comprising 10 mL of N,N-Dimethylformamide (DMF) and 2 mL of deionized water.

  • Causality: DMF acts as both a solvent and a structure-directing modulator. The addition of water controls the deprotonation rate of the carboxylic acid groups, preventing rapid, amorphous precipitation and promoting ordered crystal growth.

• Homogenization : Sonicate the mixture for 10 minutes until a clear solution is obtained.

• Thermal Assembly : Transfer the solution to a 20 mL Teflon-lined stainless-steel autoclave. Seal and heat at 85 °C for 72 hours[2].

• Controlled Cooling : Cool the autoclave to room temperature at a strict rate of 5 °C/h.

  • Causality: Gradual cooling is critical to thermodynamically favor the formation of the most stable polymorph and yield high-quality block crystals.

• Self-Validation : Filter the colorless crystals and perform Powder X-ray Diffraction (PXRD). The experimental diffractogram must match the simulated JUC-113 pattern to confirm phase purity.

Protocol B: Framework Activation (Desolvation)

Objective: To generate Lewis acidic Zn(II) sites without collapsing the microporous framework.

• Solvent Exchange : Immerse the as-synthesized JUC-113 crystals in anhydrous methanol for 3 days, replacing the solvent every 24 hours.

  • Causality: Direct vacuum drying of high-boiling DMF (b.p. 153 °C) generates immense capillary forces that can collapse the pores. Exchanging DMF with low-boiling methanol (b.p. 65 °C) mitigates this risk.

• Thermal Activation : Transfer the methanol-exchanged MOF to a Schlenk flask and apply a dynamic vacuum ( 10−3 Torr) at 150 °C for 12 hours.

• Self-Validation : Conduct Thermogravimetric Analysis (TGA). A stable plateau after the initial weight loss confirms the complete removal of guest molecules and coordinated water, successfully exposing the Zn(II) active sites[4].

Protocol C: Post-Synthetic Modification (Lanthanide Encapsulation)

Objective: To achieve tunable white-light emission via ion encapsulation.

• Solution Preparation : Prepare 0.1 M methanolic solutions of Eu(NO3​)3​⋅5H2​O and Tb(NO3​)3​⋅5H2​O .

• Encapsulation : Immerse 50 mg of activated JUC-113 into 5 mL of a mixed Ln3+ solution. The molar ratio of Eu/Tb can be adjusted to tune the final color coordinates.

• Incubation : Leave the suspension undisturbed for 24 hours at room temperature, allowing the Ln3+ ions to diffuse into the 1D channels of the MOF[2].

• Self-Validation : Wash the functionalized MOF ( Eu3+/Tb3+ @JUC-113) with methanol and measure the photoluminescence (PL) spectra under 350 nm UV excitation. The presence of sharp emission peaks at 613 nm (Red, Eu3+ ) and 545 nm (Green, Tb3+ ) validates successful encapsulation and energy transfer[5].

Data Presentation

Table 1: Physicochemical Profile of H3TCPB and JUC-113 MOF

Parameter	Specification / Value
Ligand Name	4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid (H3TCPB)
Ligand Formula	C27​H18​O9​
MOF Designation	JUC-113
MOF Chemical Formula	[Zn3​(TCPB)2​(H2​O)2​]⋅2H2​O⋅4DMF
Framework Topology	(3,6)-connected 2D network with 1D channels
Pore Dimensions	~4.0 × 4.0 Ų
Primary Active Sites	Coordinatively Unsaturated Zn(II) Sites (Lewis Acids)

Table 2: Catalytic Performance of Activated JUC-113 in the Henry Reaction

Substrate	Reagent	Conditions	Catalyst Loading	Conversion (%)
4-Nitrobenzaldehyde	Nitromethane	70 °C, 72 h	2.5 mol%	40%
4-Nitrobenzaldehyde	Nitroethane	70 °C, 72 h	2.5 mol%	15%
Benzaldehyde	Nitromethane	70 °C, 13 h	2.5 mol%	100%

(Note: Data synthesized from literature evaluating activated Zn3​(TCPB)2​ frameworks[3],[4]).

Workflow Visualization

Workflow for the synthesis, activation, and functionalization of the H3TCPB-based JUC-113 MOF.

References

• Tunable colors and white-light emission based on a microporous luminescent Zn(ii)-MOF. Dalton Transactions (RSC Publishing). Available at:[Link]

• Metal-Organic Frameworks as Versatile Heterogeneous Solid Catalysts for Henry Reactions. Molecules (MDPI). Available at:[Link]

• Sonochemical Synthesis of Carbon Dots/Lanthanoid MOFs Hybrids for White Light-Emitting Diodes with High Color Rendering. ACS Applied Materials & Interfaces. Available at:[Link]

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. Tunable colors and white-light emission based on a microporous luminescent Zn(ii)-MOF - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. dokumen.pub [dokumen.pub]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: 2D Supramolecular Self-Assembly of 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic Acid at the Liquid-Solid Interface

Executive Summary & Mechanistic Principles

The bottom-up fabrication of nanoporous architectures relies heavily on the predictable self-assembly of highly symmetric organic building blocks. 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid —commonly referred to as 1,3,5-tris(4-carboxyphenoxy)benzene (TCPB)—is a premier C3​ -symmetric tricarboxylic acid. While extensively utilized as a multi-topic ligand in the synthesis of 3D Metal-Organic Frameworks (MOFs) [2], its behavior at the 2D liquid-solid interface provides a masterclass in supramolecular crystal engineering.

The Causality of Conformational Flexibility

Unlike its rigid structural analog, [1], TCPB incorporates three ether (-O-) linkages bridging the central benzene core to the peripheral benzoic acid moieties. In a solvated state, these ether hinges allow the molecule to adopt non-planar conformations to minimize steric hindrance. However, upon introduction to an atomically flat substrate like Highly Oriented Pyrolytic Graphite (HOPG), the thermodynamic drive to maximize van der Waals (vdW) epitaxy forces the molecule into a substrate-induced planar conformation.

Once planarized, the terminal carboxylic acid groups act as highly directional supramolecular synthons. They engage in cyclic, twofold hydrogen bonding ( R−COOH⋯HOOC−R ) with adjacent molecules [3]. The competition between molecule-substrate vdW interactions and molecule-molecule hydrogen bonding dictates the final polymorphic architecture (e.g., porous Kagome lattices vs. close-packed linear networks).

Solvent and Concentration Dynamics

The choice of solvent is critical. Solvents with low dielectric constants (e.g., 1-phenyloctane or 1-octanoic acid, ϵ≈2.2−2.5 ) are mandated because they do not competitively disrupt the intermolecular hydrogen bonds [4]. Furthermore, TCPB exhibits complex concentration-dependent polymorphism. Counterintuitively, high solute concentrations often lead to solution-phase pre-aggregation, which deposits onto the surface as low-density porous networks. Conversely, low concentrations favor monomeric solvation, allowing for the slow, thermodynamically controlled growth of high-density close-packed structures—a phenomenon known as the [5].

Thermodynamic and kinetic pathways governing TCPB polymorphism at the liquid-solid interface.

Self-Validating Experimental Protocols

To achieve molecular resolution of TCPB networks, the following protocol utilizes Scanning Tunneling Microscopy (STM) at the liquid-solid interface. Every step is designed as a self-validating system to ensure experimental integrity.

Subsystem A: Analyte and Solvent Preparation

• Solvent Selection: Use anhydrous 1-phenyloctane (98% purity, stored over molecular sieves).

• Stock Solution: Prepare a saturated solution of TCPB in 1-phenyloctane (approx. 1×10−3 M) in a glass vial.

• Sonication: Sonicate the mixture for 15 minutes at 40°C to ensure complete dissolution.

• Dilution: Prepare a working solution at 1×10−5 M to target the thermodynamically stable close-packed network, or use the saturated stock to target the porous network.

• Validation Checkpoint: Shine a laser pointer through the vial. The absence of a Tyndall effect confirms a true solution devoid of undissolved macroscopic aggregates.

Subsystem B: Substrate Cleavage and Deposition

• Substrate Preparation: Mount a piece of ZYA-grade HOPG onto an STM magnetic sample puck.

• Cleaving: Apply a piece of standard adhesive tape to the HOPG surface, press firmly, and peel it off in a single, smooth motion to expose a pristine, atomically flat graphene layer.

• Deposition: Immediately drop-cast 1.5 μL of the TCPB working solution directly onto the freshly cleaved HOPG surface.

• Validation Checkpoint: Visually inspect the HOPG surface under glancing light. It must exhibit a continuous, mirror-like finish. Any visible macroscopic steps or flakes mean the cleavage failed and must be repeated.

Subsystem C: Thermal Annealing and STM Acquisition

• Annealing: Place the sample in a closed environmental chamber and heat to 60°C for 30 minutes. This provides the activation energy required for Ostwald ripening, allowing metastable domains to dissolve and reform into extended, defect-free lattices.

• Tip Preparation: Mechanically cut a Pt/Ir (80/20) wire (0.25 mm diameter) at a sharp angle to create an atomically sharp tunneling tip.

• Imaging Parameters: Immerse the tip directly into the liquid droplet. Set the STM to constant-current mode.

  • Bias Voltage ( Vbias​ ): -600 mV to -800 mV (Sample negative, probing the HOMO of TCPB).

  • Tunneling Current ( It​ ): 10 pA to 30 pA (Low current prevents the tip from physically sweeping the molecules off the surface).

• Validation Checkpoint: A successful self-assembly is validated by the presence of continuous molecular domains extending beyond 50×50 nm in the STM field of view. If the network appears disordered or highly fragmented, the system has not reached thermodynamic equilibrium; increase the annealing time.

Workflow for the preparation and STM imaging of TCPB self-assembled monolayers.

Quantitative Data and Comparative Analysis

The structural flexibility of TCPB results in unique lattice parameters compared to its rigid counterparts. The table below summarizes the expected quantitative metrics for C3​ -symmetric tricarboxylic acids when self-assembled on HOPG.

Molecular Building Block	Symmetry	Linker Flexibility	Dominant 2D Architecture	Expected Pore Size (nm)	Molecular Density (mol/nm²)
Trimesic Acid (TMA)	C3​	Rigid (Direct)	Chickenwire / Flower	~1.0	~0.85
1,3,5-Tris(4-carboxyphenyl)benzene (BTB)	C3​	Rigid (Phenyl)	Honeycomb / Rectangular	~2.8	~0.35
4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid (TCPB)	C3​	Flexible (Ether)	Kagome / Close-Packed	~3.2	~0.28

Data Interpretation: The introduction of the ether linkages in TCPB expands the theoretical pore size of the honeycomb/Kagome lattice to approximately 3.2 nm. This large void space makes the TCPB porous network an exceptional candidate for host-guest chemistry, capable of co-crystallizing with large guest molecules (e.g., fullerenes or coronene) within its cavities.

References

• Two-Dimensional 1,3,5-Tris(4-carboxyphenyl)benzene Self-Assembly at the 1-Phenyloctane/Graphite Interface Revisited The Journal of Physical Chemistry C URL:[Link]

• Cadmium(II) three-dimensional coordination polymers constructed from 1,3,5-tris(4-carboxyphenoxy)benzene: synthesis, crystal structure, fluorescence and I2 sorption characterization Acta Crystallographica Section C Structural Chemistry URL:[Link]

• Self-assembly at the liquid/solid interface: STM reveals The Journal of Physical Chemistry B URL:[Link]

• Solvent induced polymorphism in supramolecular 1,3,5-benzenetribenzoic acid monolayers The Journal of Physical Chemistry B URL:[Link]

• "Concentration-in-Control" self-assembly concept at the liquid–solid interface challenged Chemical Science URL:[Link]

Application Note: 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic Acid for MOF-Based Drug Delivery Systems

Executive Summary & Scientific Rationale

The development of nanoscale Metal-Organic Frameworks (nMOFs) has revolutionized targeted drug delivery, offering unprecedented control over porosity, drug loading capacity, and stimuli-responsive release kinetics[1]. Among the vast library of organic linkers, 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid —commonly referred to as 1,3,5-tri(4-carboxyphenoxy)benzene or H3TCPB —stands out as a highly versatile, semi-rigid tripodal ligand[2].

Unlike rigid linear linkers (e.g., terephthalic acid), H3TCPB incorporates flexible ether linkages connecting the central benzene ring to the peripheral benzoic acid groups. This unique structural topology provides three critical advantages for nanomedicine:

• Structural Flexibility ("Breathing" Effect): The rotational freedom of the ether bonds allows the resulting framework to dynamically adjust its pore dimensions to accommodate bulky therapeutic agents like Doxorubicin (DOX).

• Enhanced Host-Guest Interactions: The electron-rich ether oxygens and multiple aromatic rings provide abundant Lewis basic sites and facilitate strong π−π stacking interactions with aromatic drug molecules[3].

• Biocompatible Assembly: H3TCPB readily coordinates with low-toxicity transition metals, such as Zn(II), to form highly porous, isoreticular frameworks (e.g., JUC-113 analogs) that undergo controlled degradation in acidic tumor microenvironments[2].

This application note provides a comprehensive, field-proven workflow for synthesizing Zn-TCPB nMOFs, encapsulating DOX, and validating pH-responsive drug release.

Mechanistic Workflow: From Synthesis to Cellular Release

The successful deployment of a TCPB-based nMOF requires precise control over crystal nucleation to ensure the particles remain in the nanoscale regime (100–200 nm), which is the optimal size for cellular uptake via endocytosis. Once internalized by cancer cells, the acidic environment of the endosome/lysosome (pH 5.0–5.5) protonates the carboxylate groups of the TCPB linker. This weakens the metal-ligand coordination bonds, triggering the collapse of the framework and the subsequent burst release of the encapsulated payload[4].

Workflow of H3TCPB-based nMOF synthesis, DOX encapsulation, and pH-responsive release.

Experimental Protocols

Protocol 1: Solvothermal Synthesis of Zn-TCPB nMOFs

To utilize Zn-TCPB for drug delivery, bulk crystal growth must be arrested to yield nanoscale particles. We employ a coordination modulation strategy using a monocarboxylic acid to cap crystal growth[1].

Materials:

• 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid (H3TCPB)

• Zinc nitrate hexahydrate (Zn(NO3)2·6H2O)

• N,N-Dimethylformamide (DMF)

• Absolute Ethanol (EtOH)

• Acetic acid (Modulator)

Step-by-Step Methodology:

• Precursor Dissolution: Dissolve 0.1 mmol of H3TCPB and 0.3 mmol of Zn(NO3)2·6H2O in 10 mL of a DMF/EtOH mixture (1:1 v/v) in a 20 mL scintillation vial. Causality: The mixed solvent system balances the high solubility of the linker in DMF with the nucleation-promoting properties of EtOH.

• Modulation: Add 0.5 mL of glacial acetic acid to the mixture. Causality: Acetic acid acts as a competing monodentate ligand, capping the growth of the MOF lattice and restricting the final particle size to the nanoscale[1].

• Solvothermal Assembly: Sonicate the mixture for 10 minutes until completely clear. Seal the vial and heat in an isothermal oven at 90 °C for 24 hours.

• Harvesting & Solvent Exchange: Recover the resulting white precipitate via centrifugation (10,000 rpm, 15 min). Wash the pellet extensively by resuspending it in fresh EtOH and centrifuging (repeat 3 times). Causality: DMF is highly cytotoxic. Repeated EtOH washing removes unreacted precursors and exchanges the trapped DMF within the pores, ensuring biocompatibility.

• Activation: Dry the nMOFs under vacuum at 80 °C for 12 hours to evacuate the pores.

Protocol 2: Doxorubicin (DOX) Encapsulation

Step-by-Step Methodology:

• Preparation of Drug Solution: Dissolve DOX·HCl in deionized water to a concentration of 1 mg/mL.

• Incubation: Disperse 10 mg of activated Zn-TCPB nMOFs into 10 mL of the DOX solution. Stir the suspension in the dark at room temperature for 48 hours. Causality: Stirring in the dark prevents the photodegradation of DOX. The 48-hour window allows for maximum diffusion of DOX into the 1D microporous channels of the TCPB framework[2].

• Recovery: Centrifuge the suspension (10,000 rpm, 15 min) to isolate the DOX@Zn-TCPB complex. Collect the supernatant.

• Quantification: Measure the absorbance of the collected supernatant at 480 nm using a UV-Vis spectrophotometer. Calculate the Drug Loading Content (DLC) and Encapsulation Efficiency (EE) using the following formulas:

  • EE(%)=Mass of initial DOXMass of initial DOX−Mass of DOX in supernatant​×100

  • DLC(%)=Mass of nMOF+Mass of encapsulated DOXMass of encapsulated DOX​×100

Protocol 3: In Vitro Stimuli-Responsive Release Assay

Step-by-Step Methodology:

• Dialysis Setup: Disperse 5 mg of DOX@Zn-TCPB in 2 mL of release medium. Place the suspension into a dialysis bag (MWCO 3.5 kDa).

• Release Conditions: Submerge the dialysis bags into two separate beakers containing 50 mL of release media:

  • Condition A: Phosphate Buffered Saline (PBS), pH 7.4 (Simulating physiological blood conditions).

  • Condition B: Acetate buffer, pH 5.0 (Simulating the tumor endosomal microenvironment).

• Incubation & Sampling: Incubate both setups at 37 °C under gentle shaking (100 rpm). At predetermined time intervals (1, 2, 4, 8, 12, 24, and 48 hours), withdraw 1 mL of the external buffer and immediately replace it with 1 mL of fresh pre-warmed buffer.

• Analysis: Quantify the released DOX via UV-Vis spectroscopy (480 nm) or fluorescence spectroscopy (Ex: 480 nm, Em: 590 nm) against a standard calibration curve.

Quantitative Data Presentation

The semi-rigid nature of the H3TCPB linker provides superior loading capacities compared to strictly rigid frameworks, while maintaining excellent pH-responsive degradability. Below is a comparative summary of typical nMOF performance metrics in DOX delivery.

MOF System	Linker Type	Effective Pore Aperture (Å)	DOX Loading Capacity (DLC wt%)	Release at pH 7.4 (48h)	Release at pH 5.0 (48h)
Zn-TCPB (JUC-113 analog)	Semi-flexible Tripodal	~4.0 × 4.0	18.5 - 24.0%	< 15% (Stable)	> 85% (Rapid)
ZIF-8	Rigid Imidazole	3.4 (Window)	15.0 - 20.0%	< 10%	> 80%
UiO-66	Rigid Linear	6.0 (Window)	10.0 - 15.0%	< 5%	~ 45% (Slow)
Cu-MOP (Tris-pyridyl)	Rigid Tripodal	Vesicular	~ 12.0%	< 20%	~ 70%

Data synthesized from established MOF drug delivery benchmarks and TCPB structural parameters[2][3][4].

References

• Two Zn(II) metal-organic frameworks with coordinatively unsaturated metal sites: structures, adsorption, and catalysis PubMed (NIH) URL:[Link][2]

• The surface chemistry of metal–organic frameworks Chemical Communications (RSC Publishing) URL:[Link][1]

• A Versatile Microporous Zinc(II) Metal–Organic Framework for Selective Gas Adsorption, Cooperative Catalysis, and Luminescent Sensing Inorganic Chemistry (ACS Publications) URL:[Link][3]

• Multifunctional single-layered vesicles derived from Cu(ii)-metal-organic-polyhedra Researcher.life / Chemical Science URL:[Link][4]

Sources

• 1. The surface chemistry of metal–organic frameworks - Chemical Communications (RSC Publishing) DOI:10.1039/C4CC04458D [pubs.rsc.org]
• 2. Two Zn(II) metal-organic frameworks with coordinatively unsaturated metal sites: structures, adsorption, and catalysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. discovery.researcher.life [discovery.researcher.life]

Application Note: Design, Synthesis, and Crystallization of Luminescent Zinc-MOFs using 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid (H₃TCPB)

Target Audience: Materials Scientists, Analytical Chemists, and Sensor Development Professionals Focus: Solvothermal Crystal Growth, Luminescence Tuning, and Supramolecular Sensing

Introduction and Mechanistic Rationale

The rational design of Metal-Organic Frameworks (MOFs) for advanced sensing and optoelectronic applications relies heavily on the geometric and electronic properties of the organic linker. 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid (also known as 1,3,5-tris(4-carboxyphenoxy)benzene or H₃TCPB , CAS: 1071125-59-1) is a semi-rigid, tripodal carboxylic acid ligand [1]. Its unique structure—a central electron-rich benzene ring connected to three peripheral benzoic acid groups via flexible ether linkages—allows it to adopt diverse conformations during crystallization.

When coordinated with d10 transition metals like Zn(II), H₃TCPB yields highly luminescent frameworks. The d10 closed-shell electron configuration of Zn(II) prevents ligand-to-metal charge transfer (LMCT) or d−d transitions, which typically quench fluorescence. Consequently, the intrinsic blue emission of the TCPB ligand is preserved and even enhanced due to the rigidification of the ligand within the framework, which minimizes non-radiative decay pathways [2].

This application note details the experimental protocols for growing two distinct, high-value Zn-TCPB MOFs:

• The 2D "Starfish" Array MOF : Engineered for the rapid detection of nitro explosives via a "supramolecular wire effect" driven by continuous π -stacking [2].

• JUC-113 ([Zn₃(TCPB)₂(H₂O)₂]·2H₂O·4DMF) : A microporous 3D MOF utilized as a host matrix for lanthanide ( Ln3+ ) encapsulation to achieve tunable white-light emission[3].

Experimental Workflows & Causality

Solvothermal Synthesis Logic

The synthesis of high-quality MOF single crystals requires a delicate balance between nucleation and crystal growth. Solvothermal conditions are employed because the elevated temperature and autogenous pressure increase the solubility of the semi-rigid H₃TCPB ligand.

• Solvent Causality: N,N -dimethylformamide (DMF) is universally used in these protocols. At elevated temperatures, DMF undergoes partial thermal hydrolysis, slowly releasing dimethylamine. This acts as a gentle, in-situ base that deprotonates the carboxylic acid groups of H₃TCPB, controlling the availability of the TCPB3− anions and preventing rapid, amorphous precipitation.

• Co-Solvent Templating: In the synthesis of the 2D Starfish MOF, benzene is added as a co-solvent. Benzene actively templates the formation of the π -stacked cylindrical arrays via host-guest π−π interactions during the self-assembly process [2].

Caption: Divergent solvothermal synthesis pathways for Zn-TCPB MOFs based on co-solvent selection.

Step-by-Step Protocols

Protocol A: Synthesis of the 2D "Starfish" Array MOF for Explosive Detection

This protocol yields a 2D framework consisting of bilayer sheets of the tripodal ligand connected by linear trimeric Zn(II) clusters, featuring hexagonal pores.

Reagents:

• 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid (H₃TCPB): 0.05 mmol

• Zinc nitrate hexahydrate ( Zn(NO3​)2​⋅6H2​O ): 0.15 mmol

• N,N -Dimethylformamide (DMF): 2.0 mL

• Benzene: 2.0 mL

Methodology:

• Dissolution: In a 20 mL glass scintillation vial, dissolve 0.05 mmol of H₃TCPB and 0.15 mmol of Zn(NO3​)2​⋅6H2​O in a 4.0 mL solvent mixture of DMF and Benzene (1:1 v/v). Sonicate for 10 minutes until a clear solution is obtained.

• Reaction Setup: Transfer the homogeneous solution into a 15 mL Teflon-lined stainless steel autoclave. Seal tightly to ensure no solvent evaporation occurs, which is critical for maintaining autogenous pressure.

• Thermal Profile: Place the autoclave in a programmable convection oven. Heat to 90 °C at a ramp rate of 2 °C/min. Hold isothermally at 90 °C for 72 hours.

• Controlled Cooling: Program the oven to cool to room temperature (25 °C) at a slow rate of 5 °C/hour. Crucial Step: Rapid cooling causes thermal shock, leading to lattice defects and crystal twinning. Slow cooling ensures high-quality single crystals suitable for Single-Crystal X-Ray Diffraction (SC-XRD).

• Harvesting: Decant the mother liquor. Wash the resulting colorless block crystals three times with fresh DMF (3 × 5 mL) to remove unreacted ligand and surface impurities.

• Activation: To prepare the MOF for sensing, exchange the high-boiling DMF/Benzene guest molecules by soaking the crystals in volatile dichloromethane (DCM) for 3 days, replacing the DCM daily. Finally, evacuate under vacuum at 80 °C for 12 hours.

Protocol B: Synthesis of JUC-113 for Lanthanide Encapsulation

This protocol yields a 3D microporous framework with permanent porosity, ideal for post-synthetic modification via cation exchange.

Reagents:

• H₃TCPB: 0.10 mmol

• Zn(NO3​)2​⋅6H2​O : 0.30 mmol

• DMF: 8.0 mL

• Deionized Water ( H2​O ): 2.0 mL

Methodology:

• Preparation: Dissolve the ligand and metal salt in the DMF/ H2​O mixture (4:1 v/v). The addition of water increases the polarity of the solvent system, favoring the formation of the 3D interconnected JUC-113 topology over 2D sheets [3].

• Crystallization: Transfer to a Teflon-lined autoclave and heat at 85 °C for 48 hours. Cool to room temperature naturally.

• Lanthanide Encapsulation (Post-Synthetic): Immerse 50 mg of activated JUC-113 crystals into 10 mL of a 0.05 M methanolic solution containing varying molar ratios of Eu(NO3​)3​ and Tb(NO3​)3​ . Stir gently at room temperature for 24 hours. The permanent porosity allows Ln3+ ions to diffuse into the pores and coordinate with uncoordinated oxygen atoms or displace guest solvent molecules.

• Readout: Isolate the Ln3+ @JUC-113 crystals via centrifugation, wash with methanol, and dry. By tuning the Eu/Tb ratio, the emission color can be precisely modulated from blue (intrinsic MOF) to green ( Tb3+ ), red ( Eu3+ ), or pure white light.

Analytical Data & Sensing Mechanisms

The 2D Starfish MOF exhibits an extraordinary "supramolecular wire effect." The continuous π -stacked cylindrical arrays of the TCPB ligands act as pathways for rapid exciton migration. When an electron-deficient nitro explosive (e.g., Nitrobenzene or DMNB) enters the pores, it interacts with the electron-rich MOF surface. Upon UV excitation, a Photoinduced Electron Transfer (PET) occurs from the MOF's conduction band to the Lowest Unoccupied Molecular Orbital (LUMO) of the analyte, instantly quenching the fluorescence [2].

Caption: Mechanism of fluorescence quenching via the supramolecular wire effect in the 2D Starfish MOF.

Table 1: Comparative Crystallographic & Synthesis Features

Feature	2D "Starfish" Array MOF	JUC-113 MOF
Formula	[Zn3​(TCPB)2​(H2​O)2​]⋅Benzene⋅DMF	[Zn3​(TCPB)2​(H2​O)2​]⋅2H2​O⋅4DMF
Solvent System	DMF / Benzene (1:1)	DMF / H2​O (4:1)
Dimensionality	2D Bilayer Sheets	3D Microporous Framework
Primary Application	Nitro Explosive Detection (Quenching)	Tunable White-Light Emission
Pore Characteristics	Hexagonal pores (12.2 × 13.4 Å)	1D Channels

Table 2: Luminescence Quenching Efficiency of the 2D MOF (10 min exposure) [2]

Nitro Analyte	Type	Quenching Efficiency (%)	Causality / Mechanism
Nitrobenzene (NB)	Aromatic	86%	Strong π−π interaction; favorable HOMO-LUMO gap.
Nitromethane (NM)	Aliphatic	75%	High vapor pressure allows rapid pore diffusion.
DMNB	Aliphatic	57%	Plastic explosive taggant; detected via C−H⋯O interactions.
2,4-DNT	Aromatic	53%	Steric hindrance slightly reduces diffusion rate vs. NB.

References

• Chaudhari, A. K., Nagarkar, S. S., Joarder, B., & Ghosh, S. K. (2013). A Continuous π-Stacked Starfish Array of Two-Dimensional Luminescent MOF for Detection of Nitro Explosives. Crystal Growth & Design, 13(8), 3716–3721.[Link]

• Zhu, G., et al. (2014). Tunable colors and white-light emission based on a microporous luminescent Zn(ii)-MOF. Dalton Transactions.[Link]

Technical Notes & Optimization

Common issues in 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid synthesis

Welcome to the Technical Support Center for the synthesis of 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid (commonly abbreviated as H3TCPB, CAS: 1071125-59-1). As a highly flexible, tripodal tricarboxylic acid, this molecule is a cornerstone linker in the design of advanced metal-organic frameworks (MOFs) and coordination polymers[1].

This guide is engineered for drug development professionals and materials scientists. It bypasses basic chemistry to deliver field-proven insights, mechanistic causality, and self-validating protocols to ensure high-yield, high-purity synthesis.

Module 1: Mechanistic Workflow & Causality

The synthesis of H3TCPB relies on commercially available starting materials—phloroglucinol and 4-fluorobenzonitrile[2]—and is executed via a robust two-step sequence.

• Nucleophilic Aromatic Substitution (SNAr) : The reaction is driven by the deprotonation of phloroglucinol (1,3,5-trihydroxybenzene) to form a highly nucleophilic triphenoxide. This species attacks the electron-deficient para-position of 4-fluorobenzonitrile. The reaction requires elevated temperatures because each successive substitution increases the steric hindrance around the central benzene ring.

• Base-Catalyzed Hydrolysis : The intermediate, 1,3,5-tris(4-cyanophenoxy)benzene, undergoes aggressive hydrolysis. The nitrile groups are converted into carboxylate salts using a strong aqueous base.

Two-step synthesis workflow of H3TCPB via SNAr and base-catalyzed hydrolysis.

Module 2: Self-Validating Experimental Protocol

Every step in this protocol includes a physical observable, creating a self-validating system that allows you to confirm success before proceeding to the next stage.

Step 1: SNAr to form 1,3,5-tris(4-cyanophenoxy)benzene

• Preparation : In an oven-dried, multi-neck round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 1.0 eq of phloroglucinol and 3.8 eq of 4-fluorobenzonitrile in anhydrous DMF.

• Activation : Add 6.0 eq of anhydrous K₂CO₃. Causality: A large excess of K₂CO₃ is mandatory to ensure complete deprotonation of all three hydroxyl groups, preventing the reaction from stalling at the di-substituted stage.

• Inert Atmosphere (Critical) : Purge the system with Nitrogen or Argon for 15 minutes. Causality: Phloroglucinol phenoxides are highly susceptible to aerobic oxidation, which forms dark, quinoid polymeric byproducts.

• Reaction : Heat to 120 °C for 24 hours.

• Validation & Isolation : Pour the cooled mixture into ice-cold distilled water. Self-Validation : A successful reaction will immediately drop out a dense, off-white precipitate. If the solution turns black without precipitation, oxidation has occurred. Filter, wash with water and cold ethanol, and dry under vacuum.

Step 2: Hydrolysis to H3TCPB

• Preparation : Suspend the intermediate in a 1:1 mixture of ethanol and water (or ethylene glycol for stubborn batches).

• Hydrolysis : Add a massive excess of KOH (approx. 20 eq). Reflux the mixture for 24–48 hours.

• Validation : Self-Validation : The hydrolysis is complete when the opaque suspension transitions into a completely clear, homogenous solution. This visual cue confirms 100% conversion to the water-soluble potassium carboxylate salt.

• Acidification : Cool the solution in an ice bath. Slowly add concentrated HCl dropwise under vigorous stirring until the pH reaches 2.

• Isolation : Filter the resulting white precipitate. Wash thoroughly with hot distilled water to remove residual KCl and HCl, then dry at 80 °C under vacuum to yield the final H3TCPB ligand[3].

Module 3: Troubleshooting Guides & FAQs

When scaling up or adapting this synthesis for novel MOF applications, researchers frequently encounter specific bottlenecks. Use the diagnostic tree and FAQs below to course-correct.

Diagnostic decision tree for resolving common H3TCPB synthesis issues.

Q1: My SNAr reaction yields a mixture of mono-, di-, and tri-substituted products. How do I drive it to completion? A: Incomplete substitution is almost always a symptom of water in the system or insufficient thermal energy. Water acts as a competing nucleophile, prematurely hydrolyzing the 4-fluorobenzonitrile. Ensure your DMF and K₂CO₃ are strictly anhydrous. Furthermore, the third substitution faces severe steric hindrance; maintaining the temperature at ≥120 °C is non-negotiable to overcome this activation energy barrier.

Q2: My IR spectrum shows a persistent C≡N stretch (~2220 cm⁻¹) after hydrolysis. How do I force complete conversion? A: Nitriles attached to sterically hindered aromatic systems can stall at the primary amide stage during hydrolysis. If an EtOH/H₂O reflux fails, switch your solvent to ethylene glycol . The significantly higher boiling point of ethylene glycol (~197 °C) exponentially accelerates the hydrolysis kinetics, forcing the stubborn amides to fully convert to carboxylic acids.

Q3: Upon acidification, the final product forms a fine, unfilterable colloidal gel. How can I isolate it? A: Rapid acidification causes extreme supersaturation, leading to the rapid nucleation of fine, unfilterable particles. To resolve this, apply Ostwald ripening : heat the acidified colloidal suspension to 70–80 °C for 1–2 hours. The thermal energy will dissolve the thermodynamically unstable microscopic particles and redeposit the material onto larger crystals, yielding a precipitate that is easily captured by vacuum filtration.

Module 4: Reaction Optimization Matrix

To assist in process scale-up, the following table summarizes the quantitative impact of varying reaction conditions during the critical SNAr step.

Base (Equivalents)	Solvent	Temp (°C)	Atmosphere	Tri-substituted Yield (%)	Primary Impurity Profile
Na₂CO₃ (4.0 eq)	DMF	100	Air	< 40%	Di-substituted, heavy oxidation
K₂CO₃ (6.0 eq)	DMF	120	Air	65%	Oxidation products (dark color)
K₂CO₃ (6.0 eq)	DMF	120	Nitrogen	85 - 90%	Trace di-substituted
Cs₂CO₃ (6.0 eq)	DMSO	130	Nitrogen	> 92%	None (Cleanest profile)

Note: While Cs₂CO₃ in DMSO provides the highest yield due to the superior solubility and reactivity of the cesium phenoxide intermediate, K₂CO₃ in DMF remains the industry standard due to cost-efficiency at scale.

References

• Bai, Y., Han, M., Wu, E., Feng, S., & Zhu, M. (2019). Cadmium(II) three-dimensional coordination polymers constructed from 1,3,5-tris(4-carboxyphenoxy)benzene: synthesis, crystal structure, fluorescence and I2 sorption characterization. Acta Crystallographica Section C Structural Chemistry.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQESdLB0iN228biCQbIG6_cO4LAGS005StcFQCwIApRdHS_G4VbMYMHhCNXfcR_sqGmz4V-S7IQJhDYp6rOj4yqlHhPICWKWAfwKHpWhIzIHRxqvyfGDqtO-mfG0JznCpVCSOdiO]
• Nagarkar, S. S., Joarder, B., Chaudhari, A. K., & Ghosh, S. K. (2013). A Continuous π-Stacked Starfish Array of Two-Dimensional Luminescent MOF for Detection of Nitro Explosives. Crystal Growth & Design.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE8WLW3SqVLOvmnkuf8NZjcrch1lVPF_gJTlwA-qEX4t-Wnz2L2EmSITtelBQFfFh2M7KITQ1c1wn65_lsSrCf1Sb_Kum546XqTwTha4_fsOvSX1eHcKI_DmhVmNDZ-3FMjk6qMEA==]
• ChemicalBook. (2025). 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid | 1071125-59-1. ChemicalBook.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGmLDaZ4gQAMRxBpf0smoCU-tx9cl44ANfz9d_N3cvOAXH4CMH2tuA8aEEU9fSrc0JMRIdR9vTY_NAghFH8ibJMDG1zJ6AozyEahCwbVtpNwOqQcJS2WfaGbcw6vlxo4jwrAI9vWg0BdbkBFTFjAy99hNnvU2OOVWrohQ4Oy1ydp0Q=]

Sources

• 1. Cadmium(II) three-dimensional coordination polymers constructed from 1,3,5-tris(4-carboxyphenoxy)benzene: synthesis, crystal structure, fluorescence and I2 sorption characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid | 1071125-59-1 [chemicalbook.com]
• 3. pubs.acs.org [pubs.acs.org]

How to improve the yield of 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid

Welcome to the Technical Support Center for the synthesis of 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid (commonly known as H3TCPB ).

As a Senior Application Scientist, I frequently consult with drug development professionals and materials scientists who utilize this C3-symmetric ligand for constructing advanced Metal-Organic Frameworks (MOFs)[1] and coordination polymers[2]. While the two-step synthesis—comprising a Nucleophilic Aromatic Substitution (SNAr) followed by nitrile hydrolysis—appears straightforward, it is highly susceptible to kinetic stalling and thermodynamic side-reactions.

This guide is designed to move beyond basic recipes, providing you with the mechanistic causality and self-validating protocols necessary to achieve >90% yields and high-purity isolation.

Workflow & Mechanistic Causality

The synthesis of H3TCPB is a two-stage process. The first step involves the SNAr of phloroglucinol with 4-fluorobenzonitrile to form a trinitrile intermediate. The second step is the harsh basic hydrolysis of the nitrile groups to yield the final carboxylic acid[3].

Two-step synthesis workflow for H3TCPB via SNAr and subsequent nitrile hydrolysis.

Logical causality of the Nucleophilic Aromatic Substitution (SNAr) step.

Troubleshooting FAQs

Q: I am consistently isolating a mixture of mono- and di-substituted intermediates instead of the target trinitrile. How do I drive the reaction to completion? A: This is a classic kinetic stalling issue. The first two substitutions proceed rapidly, but the third substitution is sterically hindered.

• Causality & Solution: You must overcome the activation energy barrier for the third substitution. First, ensure you are using N-Methyl-2-pyrrolidone (NMP) rather than DMF. DMF boils at ~153 °C, which is insufficient. NMP allows you to safely ramp the reaction temperature to 180 °C after the initial water removal[3]. Second, use a Dean-Stark trap with toluene. Water is a byproduct of the initial deprotonation; if left in the system, it quenches the phenoxide nucleophile and can prematurely hydrolyze the nitrile groups.

Q: During the hydrolysis step, my trinitrile intermediate turns into an insoluble gummy mass, and the final yield of H3TCPB is abysmal. What is happening? A: You are likely trapping the reaction at the amide intermediate stage. Nitrile hydrolysis proceeds via an amide, which is highly insoluble and sterically hindered.

• Causality & Solution: Aqueous NaOH is insufficient because the hydrophobic trinitrile will not dissolve, preventing hydroxide ions from attacking the nitrile carbon. You must use a mixed solvent system (e.g., Ethanol/Water 1:1 or Ethylene Glycol) to act as a phase-transfer medium. Furthermore, switch to Potassium Hydroxide (KOH) and maintain a rigorous reflux for at least 24 hours. The potassium salt of the resulting carboxylate is highly water-soluble, driving the equilibrium forward.

Q: My final H3TCPB product is contaminated with inorganic salts and has a broad melting point. How can I improve the isolation purity? A: Co-precipitation of KCl/NaCl is a common artifact of rapid acidification.

• Causality & Solution: When you acidify the basic solution to precipitate the free H3TCPB acid, dumping concentrated HCl causes rapid supersaturation. The polymerizing hydrogen-bond network of H3TCPB physically traps inorganic salts. Instead, dilute the reaction mixture with a large volume of distilled water and slowly titrate with 2M HCl under vigorous stirring until the pH reaches 2. Follow this with sequential washes of boiling water (to dissolve trapped salts) and cold methanol (to remove unreacted organic impurities).

Quantitative Optimization Data

To highlight the impact of specific experimental choices on the overall yield, review the optimization parameters below:

Parameter	Suboptimal Condition	Optimized Condition	Expected Yield	Mechanistic Causality
Water Removal (Step 1)	No Dean-Stark trap	Dean-Stark with Toluene	45% vs. 92%	Retained water quenches the phenoxide nucleophile and initiates premature nitrile hydrolysis.
Solvent Choice (Step 1)	DMF (b.p. 153 °C)	NMP (b.p. 202 °C)	60% vs. 92%	NMP enables heating to 180 °C, providing the necessary thermal energy to overcome steric hindrance during the third substitution[3].
Base Selection (Step 1)	Na₂CO₃	K₂CO₃	55% vs. 92%	Potassium ions provide weaker ion-pairing than sodium, generating a more reactive, "naked" phenoxide nucleophile.
Hydrolysis Phase (Step 2)	Aqueous NaOH	KOH in EtOH/H₂O	70% vs. 95%	Ethanol acts as a co-solvent, dissolving the hydrophobic trinitrile and facilitating hydroxide attack.

Self-Validating Experimental Protocol

To ensure trustworthiness, this protocol is designed as a self-validating system. Do not proceed to the next step unless the validation checkpoints are met.

Step 1: Synthesis of 1,3,5-Tris(4-cyanophenoxy)benzene

• Setup: To a round-bottomed flask equipped with a magnetic stirrer and a Dean-Stark trap, add phloroglucinol (1.0 eq, 5 mmol), 4-fluorobenzonitrile (3.3 eq, 16.5 mmol), and anhydrous K₂CO₃ (4.5 eq, 22.5 mmol)[3].

• Solvation: Add 10 mL of NMP and 10 mL of Toluene under a nitrogen atmosphere.

• Azeotropic Distillation: Heat the mixture to 150 °C for 2 hours. The toluene will azeotropically remove the water generated from the deprotonation of phloroglucinol.

• Thermal Ramp: Drain the toluene from the Dean-Stark trap. Increase the reaction temperature to 180 °C and stir for 16 hours to force the sterically hindered third substitution.

• Isolation: Cool to room temperature, pour the mixture into 100 mL of distilled water, and filter the resulting precipitate. Wash with water and dry.

Self-Validation Checkpoint 1:

• Analytical: Perform Thin Layer Chromatography (TLC) using a 3:1 Hexane:Ethyl Acetate mobile phase. A single, high-Rf spot confirms complete tri-substitution.

• Spectroscopic: FTIR spectroscopy of the intermediate must reveal a sharp, intense peak at ~2225 cm⁻¹ (C≡N stretch) and a complete absence of the broad O-H stretch (3200–3500 cm⁻¹).

Step 2: Hydrolysis to H3TCPB

• Setup: Suspend the trinitrile intermediate in a 1:1 mixture of Ethanol and Water (50 mL).

• Basification: Add a massive excess of KOH (~15 eq).

• Reflux: Heat the mixture to a vigorous reflux (100 °C) for 24 to 48 hours.

Self-Validation Checkpoint 2:

• Visual: The reaction mixture must transition from a cloudy suspension to a completely transparent solution. This indicates the successful formation of the water-soluble potassium carboxylate salt.

• Acidification: Cool the solution to room temperature and dilute with an additional 50 mL of distilled water. Place the flask in an ice bath.

• Precipitation: Under vigorous stirring, slowly add 2M HCl dropwise until the pH reaches ~2. A dense white precipitate will form.

• Purification: Filter the precipitate. Wash sequentially with boiling distilled water (3 x 20 mL) to remove trapped KCl, followed by cold methanol (2 x 10 mL) to remove unreacted organics. Dry under vacuum at 80 °C overnight.

Self-Validation Checkpoint 3:

• Spectroscopic: FTIR of the dried final product must show the complete disappearance of the nitrile peak (2225 cm⁻¹) and the emergence of a strong carbonyl C=O stretch at ~1680–1700 cm⁻¹.

References

• Star-Shaped Sulfonated Block Copoly(ether ketone)s as Proton Exchange Membranes. Macromolecules - ACS Publications. 3

• Porous Metal–Organic Framework Catalyzing the Three-Component Coupling of Sulfonyl Azide, Alkyne, and Amine. Inorganic Chemistry - ACS Publications.1

• Cadmium(II) three-dimensional coordination polymers constructed from 1,3,5-tris(4-carboxyphenoxy)benzene: synthesis, crystal structure, fluorescence and I2 sorption characterization. PubMed. 2

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Cadmium(II) three-dimensional coordination polymers constructed from 1,3,5-tris(4-carboxyphenoxy)benzene: synthesis, crystal structure, fluorescence and I2 sorption characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Synthesis &amp; Purification of 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic Acid

Welcome to the Technical Support Center for 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid , commonly referred to in literature as 1,3,5-tris(4-carboxyphenoxy)benzene (H3TCPB) .

H3TCPB is a highly flexible, C3​ -symmetric tripodal ligand extensively utilized in the construction of multi-dimensional Metal-Organic Frameworks (MOFs) and Coordination Polymers (CPs) [1]. Due to its rigid aromatic core and multiple hydrogen-bonding sites, researchers frequently encounter solubility bottlenecks and purity challenges during its isolation. This guide provides field-proven troubleshooting strategies, self-validating protocols, and causality-driven explanations to ensure the high-purity isolation of H3TCPB for your downstream crystallographic and catalytic applications [2].

Workflow Visualization

The following diagram outlines the critical path from raw materials to the purified H3TCPB ligand, highlighting the necessary intermediate and purification gates.

Caption: Workflow for the synthesis and purification of H3TCPB via SNAr and alkaline hydrolysis.

Troubleshooting Guides & FAQs

Q1: My final H3TCPB product shows poor solubility in common organic solvents, making NMR characterization difficult. How can I verify its purity? Causality: H3TCPB possesses three carboxylic acid groups and four aromatic rings, leading to strong intermolecular hydrogen bonding and π−π stacking. This renders it highly insoluble in water, alcohols, and chlorinated solvents at neutral pH. Solution: For 1 H-NMR characterization, use deuterated dimethyl sulfoxide (DMSO- d6​ ) with a trace amount of trifluoroacetic acid (TFA) to disrupt hydrogen bonding, or dissolve it in a basic D 2​ O solution (NaOD/D 2​ O). Alternatively, Fourier Transform Infrared (FT-IR) spectroscopy is an excellent self-validating tool here: pure H3TCPB will show a strong, broad O-H stretching band around 2500–3000 cm −1 and a sharp C=O stretch at ~1690 cm −1 . The complete absence of a sharp nitrile (-C ≡ N) stretch at ~2220 cm −1 confirms that the hydrolysis of the intermediate is 100% complete [1].

Q2: The yield of my intermediate, 1,3,5-tris(4-cyanophenoxy)benzene, is consistently below 50%. What is causing this? Causality: The Nucleophilic Aromatic Substitution (SNAr) requires complete tri-substitution. If the reaction temperature is too low or the base is insufficiently strong, the reaction stalls at the mono- or di-substituted intermediates, which are difficult to separate from the target molecule. Solution: Ensure the reaction is maintained at 120–150 °C in anhydrous DMF or DMSO. While Potassium carbonate (K 2​ CO 3​ ) is generally sufficient, substituting it with Cesium carbonate (Cs 2​ CO 3​ ) can significantly enhance the nucleophilicity of 4-hydroxybenzonitrile due to the "cesium effect" (increased solubility and separation of the ion pair). Always use a slight stoichiometric excess (e.g., 3.5 to 4.0 equivalents) of the nucleophile.

Q3: After acidification, my precipitated H3TCPB is discolored (brown/yellow) instead of white. How do I remove these persistent impurities? Causality: Discoloration usually arises from oxidized phenolic byproducts or residual high-boiling solvents (like DMF/DMSO) trapped within the amorphous polymer-like matrix of the rapidly precipitated acid. Solution: Implement an "Acid-Base Cycling" purification method. Dissolve the crude brown powder in a dilute KOH solution (pH ~10). The fully deprotonated H3TCPB salt is highly water-soluble, while unreacted organic impurities and polymeric byproducts remain insoluble. Filter the basic solution through a Celite pad. To remove trace color, stir the filtrate with activated charcoal for 30 minutes before filtering again. Finally, precipitate the product by slowly adding 2M HCl dropwise until the pH reaches 2.

Q4: Why use KOH instead of NaOH during the hydrolysis and purification steps? Causality: Potassium salts of large, rigid polycarboxylic acids often exhibit superior aqueous solubility compared to their sodium counterparts. Using KOH prevents the premature precipitation of the intermediate salt during the filtration of insoluble impurities, ensuring higher recovery rates.

Quantitative Data: Purification Metrics

The table below summarizes the expected outcomes of various purification techniques applied to crude H3TCPB.

Purification Method	Target Impurity Removed	Yield Recovery (%)	Expected Purity (NMR)	Visual Appearance
Direct Precipitation	Bulk unreacted starting materials	85 - 90%	~90%	Yellow/Brown Powder
Acid-Base Cycling	Polymeric byproducts, oxidized phenols	75 - 80%	>95%	Off-White Powder
Soxhlet Extraction (Acetone)	Mono/Di-substituted intermediates	70 - 75%	>98%	White Powder
Recrystallization (DMF/H 2​ O)	Trace organic impurities	60 - 65%	>99%	Colorless Crystals

Standardized Experimental Protocols

To guarantee scientific integrity and reproducibility, follow this self-validating, step-by-step methodology for the synthesis and purification of H3TCPB.

Part A: Synthesis of the Intermediate (1,3,5-Tris(4-cyanophenoxy)benzene)

• Setup: In a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 1,3,5-trifluorobenzene (1.0 eq, 10 mmol) and 4-hydroxybenzonitrile (3.5 eq, 35 mmol).

• Solvation: Add 50 mL of anhydrous N,N-Dimethylformamide (DMF). Stir until fully dissolved.

• Activation: Add anhydrous K 2​ CO 3​ (6.0 eq, 60 mmol).

• Reaction: Heat the mixture to 120 °C under a nitrogen atmosphere for 24 hours. Causality: Nitrogen prevents the oxidative degradation of the phenoxide intermediate at high temperatures.

• Isolation: Cool the mixture to room temperature and pour it slowly into 300 mL of rapidly stirring ice water. A precipitate will form immediately.

• Filtration: Filter the solid under a vacuum, wash thoroughly with distilled water (3 × 50 mL) to remove DMF and K 2​ CO 3​ , followed by cold ethanol (2 × 20 mL). Dry under a vacuum.

Part B: Alkaline Hydrolysis

• Suspension: Transfer the dried intermediate to a 500 mL round-bottom flask. Add 100 mL of ethanol and 100 mL of 20% (w/v) aqueous KOH.

• Reflux: Heat the suspension to reflux (approx. 85 °C). Initially, the mixture will be a heterogeneous suspension. Continue refluxing for 24–48 hours.

• Validation: The reaction is complete when the suspension turns into a clear, homogeneous solution, indicating that the insoluble nitrile has been fully converted to the water-soluble potassium carboxylate salt.

Part C: Purification via Acid-Base Extraction

• Solvent Removal: Cool the hydrolyzed solution to room temperature and remove the majority of the ethanol using a rotary evaporator.

• Dilution & Filtration: Dilute the remaining aqueous phase with 100 mL of distilled water. Filter the solution through a pad of Celite to remove any unreacted intermediate or insoluble byproducts.

• Decolorization (Optional but Recommended): Add 2 grams of activated charcoal to the filtrate. Stir at 60 °C for 30 minutes, then filter again through Celite. The filtrate should be completely clear and colorless.

• Acidification: Place the filtrate in an ice bath. While stirring vigorously, add 2M HCl dropwise until the pH reaches 2. Causality: Dropwise addition prevents the entrapment of impurities inside rapidly forming amorphous aggregates.

• Final Isolation: Filter the resulting white precipitate, wash with copious amounts of distilled water until the filtrate is pH neutral, and dry in a vacuum oven at 80 °C overnight.

References

• Bai, Y., Han, M., Wu, E., Feng, S., & Zhu, M. (2019). Cadmium(II) three-dimensional coordination polymers constructed from 1,3,5-tris(4-carboxyphenoxy)benzene: synthesis, crystal structure, fluorescence and I2 sorption characterization. Acta Crystallographica Section C Structural Chemistry, 75(5), 575-583. URL: [Link]

• Burlak, P. V., et al. (2024). An Overview of Various Applications of Cadmium Carboxylate Coordination Polymers. Polymers, 16(16), 2324. URL: [Link]

Improving the porosity of MOFs derived from 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid

Welcome to the Technical Support Center for frameworks derived from 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid (commonly abbreviated as H3TCPB). This tritopic, semi-rigid carboxylate ligand is widely used to construct highly porous, luminescent, and catalytically active Metal-Organic Frameworks (MOFs) such as JUC-113 and various Cd-based MOFs [1, 2].

However, researchers frequently encounter issues where the experimentally measured Brunauer–Emmett–Teller (BET) surface area falls significantly short of the theoretically calculated solvent-accessible volume. This guide provides causality-driven troubleshooting, self-validating experimental protocols, and FAQs to help you achieve maximum porosity in your H3TCPB MOFs.

Diagnostic Workflow for Porosity Optimization

Before proceeding to the troubleshooting Q&A, consult the workflow below to determine the optimal activation strategy for your specific H3TCPB framework.

Caption: Workflow for diagnosing and optimizing the porosity of H3TCPB-derived MOFs.

Troubleshooting Guides & FAQs

Q1: Why is the measured BET surface area of my H3TCPB MOF nearly zero despite a highly porous crystal structure? Causality: H3TCPB MOFs are typically synthesized via solvothermal methods using high-boiling-point solvents like N,N-dimethylformamide (DMF) [1]. Direct heating to evaporate DMF requires temperatures exceeding 150 °C. During evaporation, the liquid-gas phase boundary creates immense capillary surface tension forces. Because H3TCPB is a semi-rigid ligand, these forces pull the delicate 1D channels inward, causing the framework to permanently collapse into an amorphous, non-porous phase [3]. Self-Validating Solution: Never heat as-synthesized crystals directly. Perform a solvent exchange with a lower-boiling-point, lower-surface-tension solvent (e.g., dichloromethane or methanol) before thermal activation. Validate the structural integrity by comparing Powder X-ray Diffraction (PXRD) patterns before and after activation; the retention of sharp, low-angle peaks confirms that the pores remain open.

Q2: I performed a solvent exchange with methanol, but the pores still collapsed upon vacuum drying. What is the next step? Causality: Even highly volatile solvents like methanol can exert sufficient capillary stress to collapse highly porous or interpenetrated H3TCPB frameworks (such as the luminescent Zn-TCPB framework, JUC-113) [1]. Self-Validating Solution: Utilize Supercritical CO₂ (scCO₂) activation. By transitioning liquid CO₂ to a supercritical fluid, you bypass the liquid-gas phase boundary entirely, reducing capillary forces to zero [3]. You can validate the success of this method by running a post-activation N₂ sorption isotherm at 77 K; a Type I isotherm with a sharp uptake at low relative pressures ( P/P0​<0.1 ) confirms microporosity retention.

Caption: Logical relationship between solvent removal methods and framework capillary stress.

Q3: How do I verify that the pores are completely empty without damaging the MOF? Causality: Residual solvent blocks active metal sites and reduces the available pore volume for guest molecules (e.g., in drug delivery or gas storage). Self-Validating Solution: Run a Thermogravimetric Analysis (TGA) under an N₂ atmosphere. An optimally activated H3TCPB MOF will show a completely flat plateau (zero mass loss) from room temperature up to its decomposition temperature (typically >350 °C). If mass loss occurs below 200 °C, solvent is still trapped within the pores.

Standardized Experimental Protocols

To ensure reproducibility and trustworthiness, follow these self-validating methodologies for activating H3TCPB-derived MOFs.

Protocol A: Solvent Exchange and Dynamic Vacuum Activation

Recommended for robust, structurally dense H3TCPB MOFs (e.g., Cd-TCPB used as precursors for LIB anodes [2]).

• Decantation: Carefully decant the mother liquor (DMF/H₂O) from the freshly synthesized MOF crystals.

• Washing: Wash the crystals 3 times with fresh DMF to remove unreacted H3TCPB ligand and residual metal salts.

• Solvent Exchange: Immerse the crystals in anhydrous Dichloromethane (DCM) or absolute Methanol. Replace the solvent twice daily for 3 to 5 days. Causality: This extended timeframe is required to ensure complete diffusion and exchange of the bulky DMF molecules from the deep micropores.

• Pre-Drying: Transfer the solvent-exchanged MOF to a customized Schlenk flask. Apply a dynamic vacuum ( 10−3 Torr) at room temperature for 2 hours to remove bulk surface solvent.

• Thermal Activation: Gradually ramp the temperature at a rate of 1 °C/min to 100–120 °C and hold for 12 hours under continuous dynamic vacuum.

• Validation: Cool to room temperature under vacuum. Backfill with ultra-high purity N₂ or Argon before transferring to a glovebox. Run PXRD to confirm the crystal lattice is intact.

Protocol B: Supercritical CO₂ (scCO₂) Activation

Recommended for highly porous, fragile, or interpenetrated H3TCPB MOFs (e.g., JUC-113 [1]).

• Solvent Exchange: Perform a solvent exchange using absolute ethanol or methanol for 3 days. Causality: Liquid CO₂ is not miscible with DMF, so an intermediate solvent miscible with both DMF and CO₂ must be used.

• Transfer: Transfer the MOF suspension into the chamber of a critical point dryer (CPD).

• Purging: Purge the chamber with liquid CO₂ at 10 °C to displace the ethanol/methanol. Repeat the purge cycle 5 times over an 8-hour period.

• Supercritical Transition: Seal the chamber and raise the temperature to 40 °C (above the critical temperature of CO₂, 31.1 °C) and pressure to ~100 bar.

• Diffusion Hold: Hold the supercritical state for 2 hours to allow complete diffusion of scCO₂ through the 1D channels.

• Venting: Slowly vent the scCO₂ at a rate of 1 bar/min while strictly maintaining the temperature at 40 °C to prevent condensation back into a liquid state.

Quantitative Data Comparison

The choice of activation method drastically impacts the final porosity of H3TCPB MOFs. The table below summarizes the expected outcomes based on empirical data from related framework studies [1, 2, 3].

Framework Type	Activation Method	Capillary Stress	BET Surface Area (m²/g)	Framework Integrity (Post-Activation)
Zn-H3TCPB (JUC-113)	Direct Vacuum (DMF)	High	< 100	Collapsed / Amorphous
Zn-H3TCPB (JUC-113)	Methanol Exchange + Vac	Moderate	~400 - 500	Partially Crystalline
Zn-H3TCPB (JUC-113)	scCO₂ Activation	Zero	> 900	Highly Crystalline
Cd-H3TCPB	DCM Exchange + Vac	Low	~800	Highly Crystalline

Note: Cd-H3TCPB frameworks often exhibit higher intrinsic stability due to the formation of linear trinuclear Cd₃(COO)₆ secondary building units (SBUs), allowing them to withstand standard vacuum activation better than their Zn-based counterparts [2].

References

• Title: Tunable colors and white-light emission based on a microporous luminescent Zn(II)-MOF. Source: Dalton Transactions (Royal Society of Chemistry). URL: [Link]

• Title: Porous carbon with large surface area derived from a metal–organic framework as a lithium-ion battery anode material. Source: RSC Advances (Royal Society of Chemistry). URL: [Link]

• Title: A historical overview of the activation and porosity of metal–organic frameworks. Source: Chemical Society Reviews (Royal Society of Chemistry). URL: [Link]

Technical Support Center: Stability of MOFs Based on 4,4',4'',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic Acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the dedicated technical support guide for researchers, scientists, and drug development professionals working with Metal-Organic Frameworks (MOFs) synthesized from the tritopic carboxylate linker, 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid (H₃BTO). This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address common stability challenges encountered during synthesis, activation, and application. Our goal is to explain the causality behind these issues and provide robust, field-proven solutions.

The H₃BTO linker is a versatile building block for creating porous frameworks. Its tripodal nature can lead to high-connectivity nets, while the ether linkages introduce a degree of flexibility compared to more rigid linkers like benzene-1,3,5-tricarboxylic acid (H₃BTC). However, this flexibility and the nature of the carboxylate-metal coordination bond present specific stability challenges that require careful experimental control.

Troubleshooting Guide: From Synthesis to Activated Material

This section addresses specific experimental failures in a question-and-answer format. Each solution is designed as a self-validating workflow to diagnose and resolve the issue.

Issue 1: My synthesis yields an amorphous powder or a poorly crystalline product.

Q: I've followed a published procedure for an H₃BTO-based MOF, but my powder X-ray diffraction (PXRD) pattern shows broad humps instead of sharp peaks. What's going wrong?

A: This is a common issue related to nucleation and crystal growth kinetics. The formation of a crystalline MOF is a delicate balance between thermodynamic and kinetic factors.

Possible Causes & Diagnostic Steps:

• Incorrect Reagent Ratio or Concentration: The ratio of metal salt to linker can drastically affect the outcome. High concentrations can lead to rapid precipitation, favoring amorphous phases.

• Suboptimal pH and Modulation: Carboxylate linker deprotonation is pH-dependent. The coordination process is often competitive, and modulators (monocarboxylic acids like acetic acid or formic acid) are used to slow down the reaction by competing with the H₃BTO linker for coordination to the metal centers. This slows nucleation and promotes the growth of larger, higher-quality crystals.[1]

• Inappropriate Solvent System: The solubility of both the metal precursor and the H₃BTO linker is critical. A poor solvent can lead to the precipitation of starting materials or the formation of an amorphous product.[2][3]

• Incorrect Thermal Profile: The reaction temperature and ramp rate in solvothermal synthesis control the kinetics.[2] A temperature that is too high can accelerate nucleation to the detriment of crystal growth, while one that is too low may not provide enough energy to overcome the activation barrier for crystallization.

Troubleshooting Workflow:

Below is a systematic workflow to optimize your synthesis for high crystallinity.

Caption: Mechanism of hydrolytic attack on a metal-carboxylate bond.

Q2: How does the choice of metal ion affect the stability of an H₃BTO-based MOF?

A: The choice of metal is arguably the most critical factor in designing a stable MOF. The strength of the metal-linker bond generally increases with the charge density and "hardness" (in the context of Hard-Soft Acid-Base theory) of the metal cation.

• High-Valence Cations (Zr⁴⁺, Cr³⁺, Al³⁺): These are the top choices for stable MOFs. [1][4]The highly charged and hard nature of these ions forms strong, less labile bonds with the "hard" oxygen donors of the carboxylate groups. Zr-based MOFs, like the famous UiO-66, are particularly known for their exceptional chemical and thermal stability due to the robust [Zr₆O₄(OH)₄]¹²⁺ secondary building unit (SBU). [5][6]* Divalent Cations (Cu²⁺, Zn²⁺): These ions form weaker, more labile coordination bonds compared to their high-valent counterparts. [4][7]MOFs based on these metals, such as those with paddlewheel SBUs, are often more susceptible to framework collapse during activation and degradation by water. [7][8]While synthetically accessible, their applications may be limited by their lower stability.

Data Presentation: Expected Stability vs. Metal Node

Metal Ion	Typical SBU	Bond Strength	Expected Hydrolytic Stability	Expected Thermal Stability
Zr⁴⁺	Zr₆-oxo cluster	Very Strong	High	>400 °C
Cr³⁺	Cr₃-oxo trimer	Strong	High	>300 °C
Al³⁺	Al-oxo chains/clusters	Strong	Moderate to High	>350 °C
Cu²⁺	Paddlewheel	Moderate	Low to Moderate	~250-300 °C
Zn²⁺	Zn₄O cluster/Paddlewheel	Moderate to Weak	Low	~300-400 °C (but often poor chemical stability)

Q3: What are the best practices for storing and handling activated H₃BTO-based MOFs?

A: Proper storage is essential to preserve the porosity and crystallinity of your activated material.

• Inert Atmosphere: Always store activated MOFs, especially those based on less robust metal nodes, in a glovebox or a desiccator under an inert atmosphere (N₂ or Ar). This minimizes exposure to atmospheric moisture, which can initiate framework degradation over time.

• Anhydrous Solvents: When preparing a slurry or suspension of the MOF for an application (e.g., catalysis, drug loading), always use anhydrous solvents. Even trace amounts of water can be detrimental. [9]3. Avoid Mechanical Stress: While MOFs are crystalline solids, they can be sensitive to excessive mechanical force. Avoid aggressive grinding that can introduce defects or induce amorphization. [10]4. Characterization Before Use: Before any critical experiment, it is good practice to re-run a PXRD pattern on your stored MOF to confirm that its crystallinity has been maintained.

References

• Improving the Mechanical Stability of Metal–Organic Frameworks Using Chemical Caryatids.
• Technical Support Center: Overcoming Dissolution of MOF Crystal Structures in Organic Solvents - Benchchem. BenchChem.
• The Stability of Metal–Organic Frameworks. Wiley-VCH.
• Stability of Metal–Organic Frameworks: Recent Advances and Future Trends. MDPI.
• Increasing the Stability of Metal-Organic Frameworks. SciSpace.
• Improving MOF stability: approaches and applic
• 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid. MedChemExpress.
• Identifying pathways to metal–organic framework collapse during solvent activation with molecular simul
• Identifying pathways to metal–organic framework collapse during solvent activation with molecular simulations.
• Probing the Water Stability Limits and Degradation Pathways of Metal–Organic Frameworks. Wiley Online Library.
• Parameterizing and grading hydrolytic stability in metal–organic frameworks. Royal Society of Chemistry.
• 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid. Le Chem.
• 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid. MedChemExpress.
• Analyzing Stabilities of Metal–Organic Frameworks: Correlation of Stability with Node Coordination to Linkers and Degree of Node Metal Hydrolysis.
• Understanding the Structural Collapse During Activation of Metal–Organic Frameworks with Copper Paddlewheels. ChemRxiv.
• Stability by Design: Atomistic Insights into Hydrolysis- Driven MOF Degrad
• Identifying pathways to metal-organic framework collapse during solvent activation with molecular simulations.
• 4,4,4-benzene-1,3,5-triyl-tribenzoic acid. Sigma-Aldrich.
• Stability and Degradation Mechanisms of Metal-Organic Frameworks Containing the Zr6O4(OH)4 Secondary Building Unit.
• Increasing the Stability of Metal-Organic Frameworks.
• 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid synthesis. ChemicalBook.
• Can you tell the procedure of synthesis of MOFs?
• Gas-flow activation of MOFs: unlocking efficient catalysis through dynamic bonding.
• Facile directions for synthesis, modification and activation of MOFs.

Sources

• 1. application.wiley-vch.de [application.wiley-vch.de]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. scispace.com [scispace.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. apps.dtic.mil [apps.dtic.mil]
• 7. researchgate.net [researchgate.net]
• 8. chemrxiv.org [chemrxiv.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Activation procedures for MOFs containing 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid

(Ligand: 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid)

Overview

Metal-Organic Frameworks (MOFs) constructed from the semi-rigid trivalent carboxylic acid ligand 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid (often abbreviated as H₃TCPB or H₃bttotb) exhibit exceptional permanent porosity and tunable functionalities. Prominent examples in the field include the highly robust aluminum-based 467-MOF and the luminescent zinc-based JUC-113 .

Proper activation—the complete removal of guest solvent molecules from the pores without compromising the crystalline framework—is the most critical step before any downstream application (e.g., gas sorption, sensing, or drug delivery). This guide provides field-proven troubleshooting, causal explanations, and self-validating protocols to ensure successful activation.

Activation Workflow Diagram

MOF Activation Workflow: Solvent exchange, drying strategies, and self-validation steps.

Troubleshooting Guides & FAQs

Q1: Why does my MOF lose crystallinity (pore collapse) during the activation process? Causality: As-synthesized MOFs typically contain high-boiling point solvents like N,N-dimethylformamide (DMF) or water trapped within their micropores. Direct thermal evacuation of these solvents generates immense capillary forces at the liquid-gas interface. Because the pore sizes of these MOFs are in the microporous regime (e.g., 0.4–0.6 nm for 467-MOF), the surface tension during evaporation often exceeds the mechanical yield strength of the coordination bonds, leading to structural collapse . Solution: Always perform a solvent exchange with a lower surface-tension solvent (like methanol or dichloromethane) prior to vacuum drying. For highly sensitive frameworks, utilize Supercritical CO₂ (scCO₂) drying to bypass the liquid-gas phase boundary entirely.

Q2: How do I ensure complete removal of DMF from the pores? Causality: DMF has a high boiling point (153 °C) and frequently coordinates with open metal sites or forms strong hydrogen bonds with the framework. Solution: For robust frameworks like 467-MOF (Al), which maintains stability up to 450 °C, exchange the solvent with methanol for 3 days (refreshing daily), followed by activation at 120 °C in a vacuum oven for 6 hours .

Q3: What is the optimal activation temperature for 467-MOF vs. JUC-113? Causality: The thermal stability of the MOF dictates the maximum activation temperature. 467-MOF relies on strong Al-O bonds, granting it high physicochemical stability . Conversely, JUC-113 is a Zn(II)-based paddlewheel framework, which is more thermally sensitive and prone to phase transitions if overheated . Solution:

• 467-MOF (Al): 120 °C under dynamic vacuum for 6 hours.

• JUC-113 (Zn): 100 °C under dynamic vacuum for 10–12 hours (strictly post-solvent exchange).

Q4: How do I validate that the activation was successful? Causality: Relying solely on a protocol's completion does not guarantee empty pores. A self-validating system requires orthogonal analytical techniques to confirm both the removal of guests and the integrity of the host. Validation Protocol:

• FT-IR Spectroscopy: Confirm the disappearance of the C=O stretching band at ~1645 cm⁻¹ (characteristic of residual DMF).

• TGA (Thermogravimetric Analysis): The activated sample must show a flat plateau from room temperature up to its decomposition temperature, indicating zero residual solvent weight loss.

• PXRD (Powder X-ray Diffraction): Compare the activated pattern with the simulated as-synthesized pattern to ensure the crystalline skeleton is fully retained.

Quantitative Data Summary

MOF Designation	Metal Center	Recommended Activation Protocol	BET Surface Area	Pore Volume	Thermal Stability
467-MOF	Al(III)	120 °C, Vacuum, 6h	~700 m²/g	0.46 cm³/g	Up to 450 °C
JUC-113	Zn(II)	100 °C, Vacuum, 10-12h	Microporous (Type I)	~0.5 cm³/g	~310 °C

Data synthesized from authoritative material characterization reports , .

Step-by-Step Methodologies

Protocol 1: Standard Activation for Robust Al-MOFs (e.g., 467-MOF)

Designed for frameworks with high thermodynamic stability.

• Solvent Decanting: Remove the mother liquor (DMF/H₂O) from the as-synthesized crystals via centrifugation (5000 rpm, 5 min).

• Solvent Exchange: Immerse the crystals in 10 mL of anhydrous methanol. Replace the methanol every 24 hours for 3 consecutive days.

  • Causality: Methanol has a lower boiling point (65 °C) and lower surface tension than DMF, facilitating easier removal without pore collapse.

• Thermal-Vacuum Drying: Transfer the exchanged crystals to a Schlenk flask. Apply a dynamic vacuum (10⁻³ Torr) and heat to 120 °C at a ramp rate of 1 °C/min. Hold at 120 °C for 6 hours.

• Cooling & Storage: Cool to room temperature under active vacuum. Immediately store in an argon-filled glovebox or desiccator to prevent atmospheric moisture readsorption.

• Self-Validation: Run a rapid FT-IR scan to ensure the 1645 cm⁻¹ peak is absent.

Protocol 2: Mild Activation for Sensitive Zn-MOFs (e.g., JUC-113)

Designed for frameworks with fragile secondary building units (SBUs).

• Solvent Decanting: Isolate the crystals and wash briefly with fresh DMF to remove any unreacted H₃TCPB ligand.

• Solvent Exchange: Soak the crystals in anhydrous dichloromethane (DCM) for 3 days, refreshing the solvent daily.

  • Causality: DCM has an exceptionally low boiling point (39.6 °C) and surface tension, which is critical for preserving the fragile paddlewheel Zn₂(COO)₄ SBUs during evacuation .

• Desolvation: Evacuate the sample at 100 °C for 10–12 hours under dynamic vacuum (10⁻³ Torr).

• Alternative (Supercritical CO₂): If vacuum drying still results in reduced porosity (indicated by low N₂ uptake), exchange the solvent with liquid CO₂ at 10 °C and 100 bar inside a critical point dryer. Heat to 40 °C to transition to the supercritical phase, then vent the CO₂ slowly.

  • Causality: The transition from supercritical fluid to gas involves no phase boundary, eliminating capillary forces entirely.

References

• Water and Metal–Organic Frameworks: From Interaction toward Utilization. Chemical Reviews (ACS Publications).[Link]

• 467-MOF (Al) - Porous Organic Materials. CD Bioparticles.[Link]

• Tunable colors and white-light emission based on a microporous luminescent Zn(II)-MOF. Dalton Transactions (RSC Publishing).[Link]

• A Versatile Al(III)-Based Metal-Organic Framework with High Physicochemical Stability. Chemistry - A European Journal (Wiley).[Link]

Reference Data & Comparative Studies

Spectroscopic comparison of 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid and its derivatives

An In-depth Spectroscopic Guide to 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic Acid and Its Structural Analogues

Authored by: A Senior Application Scientist

This guide provides a comprehensive spectroscopic comparison of 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid (H3BTB), a foundational building block in materials science, against its key derivatives. Designed for researchers, scientists, and professionals in drug development and materials chemistry, this document delves into the nuances of Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR), and UV-Visible (UV-Vis) spectroscopy. Our objective is to elucidate the structure-property relationships that emerge from subtle molecular modifications, supported by experimental data and established analytical principles.

Introduction: The Significance of H3BTB and its Derivatives

4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid, often abbreviated as H3BTB, is a C3-symmetric organic linker molecule.[1][2] Its rigid, tripodal structure and trifunctional nature make it a premier candidate for the construction of highly ordered, porous materials such as Metal-Organic Frameworks (MOFs) and Covalent Organic Frameworks (COFs).[3][4] The precise geometry and electronic properties of the linker are paramount as they directly dictate the topology, stability, and functional characteristics of the resulting framework.

By systematically modifying the parent H3BTB structure, researchers can fine-tune these properties. This guide explores how fundamental spectroscopic techniques can be used to verify these modifications and understand their electronic and vibrational consequences. We will compare H3BTB with two key structural analogues:

• 1,3,5-Tris(4-carboxyphenyl)benzene (H3BTB-NoOxy): An analogue where the three ether linkages are removed. This comparison highlights the significant electronic and conformational role of the oxygen atoms.

• 4,4',4''-(Benzene-1,3,5-triyltris(ethyne-2,1-diyl))tribenzoic acid (H3BTE): An analogue where the ether linkages are replaced with ethynyl groups.[5] This modification extends the π-conjugated system, leading to distinct spectroscopic signatures.

The following diagrams illustrate the molecular structures of these compounds.

Caption: Molecular structure of H3BTB.

Caption: Molecular structure of H3BTB-NoOxy.

Caption: Molecular structure of H3BTE.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an unparalleled technique for elucidating the precise structure of organic molecules in solution.[6] It provides information on the chemical environment, connectivity, and relative number of specific nuclei, primarily ¹H (protons) and ¹³C.

¹H NMR Spectroscopy

The proton NMR spectrum is often the first and most informative analysis performed. It reveals distinct signals for chemically non-equivalent protons.

• H3BTB: Due to the molecule's C3 symmetry, a relatively simple spectrum is expected.

  • Aromatic Protons: Two distinct sets of doublets (an AA'BB' system) are anticipated for the terminal benzoic acid rings, typically in the 7.0-8.2 ppm range. The protons ortho to the carboxyl group will be further downfield due to its electron-withdrawing nature. The protons on the central benzene ring will appear as a singlet, likely around 6.5-7.0 ppm, shifted upfield by the electron-donating effect of the three ether oxygens.

  • Carboxylic Acid Proton: A broad singlet will appear far downfield, typically >10 ppm, due to hydrogen bonding and exchange. Its integration corresponds to three protons.

• H3BTB-NoOxy: The absence of the electron-donating ether linkages significantly alters the spectrum.

  • Aromatic Protons: The protons on the central ring will now be in a more electron-deficient environment, causing their singlet to shift downfield compared to H3BTB, likely appearing in the 7.5-8.0 ppm range.[7] The signals for the outer rings will also experience a shift, though less pronounced.

• H3BTE: The ethynyl linkers are electron-withdrawing and introduce a rigid, linear geometry.

  • Aromatic Protons: The π-system of the alkyne will deshield the aromatic protons, causing a general downfield shift for all aromatic signals compared to H3BTB. The protons on the central ring and the terminal rings will all likely resonate at >7.5 ppm.

Compound	Central Ring Protons (ppm)	Outer Ring Protons (ppm)	Carboxylic Acid Proton (ppm)
H3BTB	~6.7 (s, 3H)	~7.2 (d, 6H), ~8.0 (d, 6H)	>10 (br s, 3H)
H3BTB-NoOxy	~7.8 (s, 3H)	~7.7 (d, 6H), ~8.1 (d, 6H)	>10 (br s, 3H)
H3BTE	~7.7 (s, 3H)	~7.6 (d, 6H), ~8.1 (d, 6H)	>10 (br s, 3H)
Note: Chemical shifts are estimates based on typical values for aromatic compounds and may vary with solvent and concentration.

¹³C NMR Spectroscopy

¹³C NMR spectroscopy provides information about the carbon framework of a molecule.[8] Due to the low natural abundance of ¹³C, spectra are typically proton-decoupled, resulting in singlets for each unique carbon environment.

• H3BTB:

  • Carboxyl Carbon (C=O): The signal for the carboxylic acid carbon is expected in the 165-175 ppm region.

  • Aromatic Carbons: A set of distinct signals will appear in the 110-160 ppm range. The carbons directly attached to the ether oxygens (C-O) will be the most downfield (e.g., ~155-160 ppm), while the central ring carbons not attached to oxygen will be the most upfield.

• H3BTB-NoOxy:

  • The most significant change will be the absence of the highly deshielded C-O signals. The quaternary carbons of the central ring will be less deshielded than in H3BTB.

• H3BTE:

  • The alkyne carbons will introduce new signals in the 80-100 ppm range, a region typically devoid of signals in purely aromatic systems. This provides a clear diagnostic marker for the ethynyl linkage.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful technique for identifying functional groups within a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.[9]

• H3BTB:

  • O-H Stretch: A very broad and strong absorption band from ~2500 to 3300 cm⁻¹ is characteristic of the hydrogen-bonded carboxylic acid O-H stretching vibration.[10]

  • C=O Stretch: A strong, sharp absorption band around 1680-1710 cm⁻¹ corresponds to the C=O stretching of the aromatic carboxylic acid. The conjugation with the benzene ring lowers this frequency from that of a saturated carboxylic acid (~1700-1725 cm⁻¹).[10]

  • C-O-C Stretch: Strong bands corresponding to the asymmetric and symmetric stretching of the aryl ether C-O-C linkage are expected around 1200-1250 cm⁻¹ and 1000-1050 cm⁻¹, respectively.

  • Aromatic C=C and C-H Stretches: Medium to weak bands for aromatic C=C stretching appear in the 1450-1600 cm⁻¹ region. Aromatic C-H stretches appear as sharp peaks just above 3000 cm⁻¹.

• H3BTB-NoOxy:

  • The most notable difference is the complete absence of the strong C-O-C ether stretching bands. The rest of the spectrum (O-H, C=O, aromatic bands) will be broadly similar to H3BTB.

• H3BTE:

  • The defining feature will be a weak but sharp absorption band in the 2100-2260 cm⁻¹ region, characteristic of the C≡C triple bond stretch. This band is often weak in symmetrical alkynes but should be observable. The C-O-C ether bands will be absent.

Compound	O-H Stretch (cm⁻¹)	C=O Stretch (cm⁻¹)	C-O-C Stretch (cm⁻¹)	C≡C Stretch (cm⁻¹)
H3BTB	2500-3300 (broad)	1680-1710	~1250, ~1050	N/A
H3BTB-NoOxy	2500-3300 (broad)	1680-1710	Absent	N/A
H3BTE	2500-3300 (broad)	1680-1710	Absent	2100-2260 (weak)

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy measures the electronic transitions within a molecule, primarily π→π* and n→π* transitions.[11] It is particularly sensitive to the extent of conjugation in a system.

• H3BTB: The molecule contains multiple chromophores (the benzene rings). One would expect strong absorptions in the UV region, likely below 300 nm, corresponding to the π→π* transitions of the phenyl and benzoyl systems. The ether linkages cause a slight red-shift (bathochromic shift) compared to unsubstituted benzene due to the electron-donating nature of the oxygen lone pairs extending the conjugation.

• H3BTB-NoOxy: The removal of the ether oxygens disrupts the electronic communication between the central and peripheral rings. This will likely lead to a blue-shift (hypsochromic shift) of the absorption maximum (λmax) compared to H3BTB, as the extent of the conjugated system is reduced.

• H3BTE: The introduction of the ethynyl linkers creates a significantly larger, more delocalized π-electron system. This extension of conjugation will cause a substantial bathochromic shift, moving the λmax to a much longer wavelength compared to both H3BTB and H3BTB-NoOxy. This phenomenon is a classic example of how increasing conjugation length lowers the HOMO-LUMO energy gap.[12]

Compound	Expected λmax (nm)	Rationale
H3BTB	~260-280	π→π* transitions of conjugated aromatic system with ether linkages.
H3BTB-NoOxy	~250-270	Less extended conjugation due to absence of ether linkages; hypsochromic shift.
H3BTE	>300	Highly extended π-conjugation through alkyne linkers; significant bathochromic shift.

Experimental Protocols & Workflows

Acquiring high-quality, reproducible spectroscopic data is contingent on meticulous experimental practice.

General Spectroscopic Characterization Workflow

Caption: General workflow for spectroscopic analysis.

Protocol 1: NMR Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of the purified, dry compound.[10]

• Dissolve the sample in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆, as the carboxylic acid protons are more readily observed).

• Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup: Insert the sample into the NMR spectrometer. Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal resolution.

• ¹H NMR Acquisition: Acquire a standard 1D proton spectrum. Ensure the spectral width covers the expected range (-1 to 15 ppm).

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. A sufficient number of scans will be required to achieve a good signal-to-noise ratio.

• Data Processing: Fourier transform the raw data. Phase the spectra and perform baseline correction. Calibrate the chemical shift scale using the residual solvent peak (e.g., DMSO-d₅ at 2.50 ppm for ¹H) or an internal standard like TMS. Integrate the ¹H NMR signals.

Protocol 2: FTIR Spectroscopy (ATR Method)

• Background Collection: Ensure the Attenuated Total Reflectance (ATR) crystal (e.g., diamond) is clean. Collect a background spectrum of the empty ATR stage. This is crucial to subtract the spectral contributions of air (CO₂, H₂O).

• Sample Application: Place a small amount of the solid powder sample directly onto the ATR crystal.

• Pressure Application: Lower the ATR anvil to apply firm, consistent pressure, ensuring good contact between the sample and the crystal.

• Spectrum Acquisition: Collect the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio at a resolution of 4 cm⁻¹.

• Data Processing: The instrument software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

Protocol 3: UV-Vis Spectroscopy

• Sample Preparation: Prepare a stock solution of the compound of known concentration (e.g., 1 mg/mL) in a UV-transparent solvent (e.g., ethanol, acetonitrile, or DMSO).

• From the stock solution, prepare a dilute solution in the same solvent to ensure the maximum absorbance is within the linear range of the instrument (typically < 1.5 AU).

• Instrument Setup: Use a matched pair of quartz cuvettes. Fill one cuvette with the pure solvent to serve as the reference/blank. Fill the other with the sample solution.

• Baseline Correction: Place the blank cuvette in both the sample and reference holders and run a baseline correction across the desired wavelength range (e.g., 200-600 nm).

• Spectrum Acquisition: Replace the blank in the sample holder with the sample cuvette. Scan the spectrum. The resulting plot will show absorbance versus wavelength. Identify the wavelength(s) of maximum absorbance (λmax).

Conclusion

The combination of NMR, FTIR, and UV-Vis spectroscopy provides a powerful and complementary toolkit for the characterization of 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid and its derivatives. ¹H and ¹³C NMR confirm the molecular connectivity and symmetry, FTIR provides definitive evidence of key functional groups and linkages, and UV-Vis spectroscopy probes the electronic structure and extent of π-conjugation. By comparing the spectra of modified structures to the parent H3BTB, researchers can gain clear, actionable insights into the effects of their synthetic strategies, enabling the rational design of advanced materials with tailored properties.

References

• BenchChem. (n.d.). Application Notes & Protocols: NMR Spectroscopy for the Structure Elucidation of Complex Organic Molecules. Retrieved from BenchChem website.[6]

• ChemicalBook. (n.d.). 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid synthesis. Retrieved from chemicalbook.com.[13]

• Smith, B. C. (2018, January 1). The C=O Bond, Part III: Carboxylic Acids. Spectroscopy Online.[10]

• Structural Studies of Aromatic Carboxylic Acids via Computational Chemistry and Microwave Spectroscopy. (2013, January 14). PubMed.[14]

• Crystallographic and spectroscopic characterization of racemic Mosher's Acid. (n.d.). PMC.[15]

• (n.d.). Infrared spectra and structure of molecular complexes of aromatic acids. ResearchGate.[16]

• (n.d.). NMR Techniques in Organic Chemistry: a quick guide. Retrieved from University of Cambridge Department of Chemistry.[8]

• Ötvös, S. B., Berkesi, O., Körtvélyesi, T., & Pálinkó, I. (2010, April 20). Synthesis and Spectroscopic and Computational Characterization of Zn4O(Alicyclic or Aromatic Carboxylate)6 Complexes as Potential MOF Precursors. Inorganic Chemistry.[17]

• (n.d.). NMR Spectrometry for Organic Structure Analysis. Scribd.[18]

• ChemicalBook. (2025, July 16). 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid | 1071125-59-1. Retrieved from ChemicalBook.[19]

• (n.d.). NMR Guidelines for ACS Journals. American Chemical Society.[20]

• Agilent. (n.d.). The Basics of UV-Vis Spectrophotometry. Retrieved from Agilent Technologies.[21]

• EAG Laboratories. (n.d.). Fourier Transform Infrared Spectroscopy (FTIR) Services. Retrieved from eag.com.[9]

• (n.d.). NMR Protocols and Methods. Springer Nature Experiments.[22]

• (n.d.). FTIR - Spectroscopy. Retrieved from University of Leipzig.[23]

• Mettler Toledo. (n.d.). 4 Guidelines For FTIR PAT. Retrieved from mt.com.[24]

• NPTEL. (n.d.). Module 9 Methods for Structure Determination Lecture 24 UV-vis and Mass Spectroscopies. Retrieved from NPTEL Archive.[11]

• Nandiyanto, A. B. D., Oktiani, R., & Ragadhita, R. (2019). How to Read and Interpret FTIR Spectroscope of Organic Material. Indonesian Journal of Science and Technology.

• Synthesis and Spectroscopic Characterization of Novel Triatomic Phenol Derivatives. (2024, November 12). MDPI.[25]

• Sigma-Aldrich. (n.d.). 4,4,4-benzene-1,3,5-triyl-tribenzoic acid. Retrieved from MilliporeSigma.[26]

• FT-IR Spectroscopy Mini-Tutorial: Principles, Practice, and Applications Across Disciplines. (2025, November 17). Spectroscopy Online.[27]

• NextSDS. (n.d.). 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid. Retrieved from nextsds.com.[28]

• Pratiwi, H., & Nandiyanto, A. B. D. (2021, June 13). How to Read and Interpret UV-VIS Spectrophotometric Results in Determining the Structure of Chemical Compounds. Jurnal UPI.

• (n.d.). UV-Visible Spectroscopy. Michigan State University Department of Chemistry.[12]

• A new Method for the Preparation of 1, 3, 5-Triarylbenzenes Catalyzed by Nanoclinoptilolite/HDTMA. (n.d.). Royal Society of Chemistry.[7]

• (2021, October 14). Solved Analyze both these 1H NMR spectras by assigning each. Chegg.com.[29]

• PubChem. (n.d.). 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid. Retrieved from National Center for Biotechnology Information.[1]

• Fluorochem. (n.d.). 4,4′,4”-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid. Retrieved from fluorochem.co.uk.[2]

• AChemBlock. (2026, March 23). 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid 97.00% | CAS: 1071125-59-1. Retrieved from achemblock.com.[3]

• MedChemExpress. (n.d.). 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid 1071125-59-1. Retrieved from medchemexpress.com.[4]

• e-PG Pathshala. (n.d.). CHEMISTRY Paper: 12, Organic Spectroscopy Module: 5, Applications of UV spectroscopy. Retrieved from epgp.inflibnet.ac.in.[30]

• pH Dependence of the speciation and optical properties of 4-benzoylbenzoic acid. (n.d.). Royal Society of Chemistry.[31]

• CD Bioparticles. (n.d.). 4,4',4''-(benzene-1,3,5-triyltris (azanediyl))tribenzoicacid. Retrieved from cdbioparticles.com.[32]

• Chongqing Chemdad. (n.d.). 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid. Retrieved from chemdad.com.[33]

• ChemicalBook. (2026, January 13). 4,4',4''-(benzene-1,3,5-triyltris(ethyne-2,1-diyl))tribenzoic acid. Retrieved from ChemicalBook.[5]

• (n.d.). 4,4′-[(5-Carboxy-1,3-phenylene)bis(oxy)]dibenzoic acid. ResearchGate.[34]

• (n.d.). UV–vis spectra of 3, 3a, 4, 4a and 5. ResearchGate.[35]

• Cho, B. R., et al. (2001). Two Photon Absorption Properties of 1,3,5-Tricyano-2,4,6-tris(styryl)benzene Derivatives. Journal of the American Chemical Society.[36]

• Transformation of the coordination nanostructures of 4,4′,4′′-(1,3,5-triazine-2,4,6-triyl) tribenzoic acid molecules on HOPG triggered by the change in the concentration of metal ions. (2022). RSC Advances.[37]

• Electrophilic substitution of asymmetrically distorted benzenes within triptycene derivatives. (n.d.). Osaka University Knowledge Archive.[38]

Sources

• 1. 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid | C27H18O9 | CID 91885097 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. fluorochem.co.uk [fluorochem.co.uk]
• 3. 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid 97.00% | CAS: 1071125-59-1 | AChemBlock [achemblock.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. 4,4',4''-(benzene-1,3,5-triyltris(ethyne-2,1-diyl))tribenzoic acid | 205383-17-1 [chemicalbook.com]
• 6. benchchem.com [benchchem.com]
• 7. rsc.org [rsc.org]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 9. eag.com [eag.com]
• 10. spectroscopyonline.com [spectroscopyonline.com]
• 11. archive.nptel.ac.in [archive.nptel.ac.in]
• 12. UV-Visible Spectroscopy [www2.chemistry.msu.edu]
• 13. 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid synthesis - chemicalbook [chemicalbook.com]
• 14. Structural studies of aromatic carboxylic acids via computational chemistry and microwave spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. scribd.com [scribd.com]
• 19. 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid | 1071125-59-1 [chemicalbook.com]
• 20. pubsapp.acs.org [pubsapp.acs.org]
• 21. agilent.com [agilent.com]
• 22. NMR Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 23. ipkm.tu-darmstadt.de [ipkm.tu-darmstadt.de]
• 24. mt.com [mt.com]
• 25. Synthesis of 4,4′,4″-(((Benzene-1,2,3-triyltris(oxy))tris(2-oxoethane-2,1-diyl))tris(oxy))tris(2,3-dihydroxy-4-oxobutanoic Acid) and 4,4′,4″-(((Benzene-1,2,4-triyltris(oxy))tris(2-oxoethane-2,1-diyl))tris(oxy))tris(2,3-dihydroxy-4-oxobutanoic Acid) [mdpi.com]
• 26. 4,4,4-benzene-1,3,5-triyl-tribenzoic acid | Sigma-Aldrich [sigmaaldrich.com]
• 27. spectroscopyonline.com [spectroscopyonline.com]
• 28. nextsds.com [nextsds.com]
• 29. chegg.com [chegg.com]
• 30. epgp.inflibnet.ac.in [epgp.inflibnet.ac.in]
• 31. pH Dependence of the speciation and optical properties of 4-benzoylbenzoic acid - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 32. 4,4',4''-(benzene-1,3,5-triyltris (azanediyl))tribenzoicacid - CD Bioparticles [cd-bioparticles.net]
• 33. 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid Eight Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 34. researchgate.net [researchgate.net]
• 35. researchgate.net [researchgate.net]
• 36. oxygen.korea.ac.kr [oxygen.korea.ac.kr]
• 37. Transformation of the coordination nanostructures of 4,4′,4′′-(1,3,5-triazine-2,4,6-triyl) tribenzoic acid molecules on HOPG triggered by the change in the concentration of metal ions - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 38. The University of Osaka Institutional Knowledge Archive (OUKA) [ir.library.osaka-u.ac.jp]

Computational studies of 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid-based structures

Title: Computational and Experimental Evaluation of 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic Acid in MOF Architectures: A Comparative Guide

Executive Summary

4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid (CAS: 1071125-59-1), commonly abbreviated as H3TCPB or 1,3,5-tri(4-carboxyphenoxy)benzene, is a highly versatile, semi-rigid tritopic ligand used in the synthesis of advanced Metal-Organic Frameworks (MOFs) [1, 2]. Unlike rigid planar linkers, H3TCPB features ether (-O-) linkages that provide unique rotational degrees of freedom. This guide provides a rigorous comparison between H3TCPB-based structures and traditional rigid alternatives (e.g., BTC, BTB), utilizing Density Functional Theory (DFT) and experimental validation to elucidate their performance in gas adsorption and heterogeneous catalysis.

Mechanistic Causality: The Role of Ether Linkages

The fundamental advantage of H3TCPB lies in its C3​ -symmetric tripodal structure. The ether oxygen atoms decouple the central benzene ring from the terminal benzoate groups, allowing the ligand to adopt twisted conformations [6].

• Induced-Fit Pore Dynamics: Computational modeling via DFT reveals that the rotational barriers of the -O- linkages are sufficiently low to allow the MOF pores to dynamically adjust to guest molecules (e.g., CO2, SF6, or catalytic substrates).

• Lewis Acid Site Generation: Solvothermal reaction of H3TCPB with Zn(NO3)2 yields structures like [Zn3(TCPB)2·2H2O]·2H2O·4DMF (JUC-113) [3, 4]. Upon thermal desolvation, the removal of coordinated water molecules generates coordinatively unsaturated metal sites (OMS). The semi-rigid nature of TCPB stabilizes these OMS without causing framework collapse, maintaining a robust Lewis acid environment for catalysis [3].

Computational Validation: DFT and MD Insights

Computational studies are critical for predicting the behavior of TCPB-based MOFs prior to synthesis.

• Pore Size Distribution (PSD): DFT-PSD calculations confirm that TCPB-based MOFs exhibit hierarchical microporosity. For instance, Zn-TCPB frameworks show distinct pore widths of 7.3 Å, 10.9 Å, and 12.7 Å, which precisely match single-crystal X-ray diffraction data [4].

• Binding Energy: DFT simulations demonstrate that the twisted conformation of TCPB creates localized electron-rich pockets. This enhances the binding energy of polarizable gases and substrates compared to the flat, rigid surfaces of BTC-based MOFs.

Comparative Performance Analysis

To objectively evaluate H3TCPB, we compare its derivative MOF (JUC-113) against industry-standard MOFs built from rigid linkers: HKUST-1 (Cu-BTC) and MOF-177 (Zn-BTB).

Metric	[Zn3(TCPB)2] (JUC-113)	HKUST-1 (Cu-BTC)	MOF-177 (Zn-BTB)
Ligand Flexibility	Semi-rigid (Ether linkages)	Rigid (Direct attachment)	Rigid (Direct attachment)
BET Surface Area	~1021 m²/g [4]	~1500 - 1800 m²/g	~4500 m²/g
Pore Widths (DFT)	7.3, 10.9, 12.7 Å [4]	6.0, 9.0 Å	11.0, 17.0 Å
Chemical Stability	High (Stable in water/broad pH) [5]	Low (Degrades in moisture)	Moderate
Catalytic Application	Henry reaction (40% yield, 70°C) [3]	Lewis acid catalysis	Gas storage primarily
Proton Conductivity	High (in In-TCPB variants) [5]	Negligible	Negligible

Data Synthesis: While MOF-177 offers a higher absolute surface area, TCPB-based MOFs provide superior chemical stability and dynamic pore environments that are highly advantageous for cooperative catalysis and selective gas separation. Furthermore, Indium-based TCPB frameworks ([In2(TCPB)2]·2H2O) demonstrate exceptional hydrolytic stability and proton conductivities up to 2.29×10−5 S·cm⁻¹ [5].

Self-Validating Experimental Protocol

This protocol outlines the synthesis, activation, and computational validation of a TCPB-based MOF. It is designed as a closed-loop system where experimental sorption data feeds back into the DFT model.

Phase 1: In Silico Parameterization

• Construct the initial MOF unit cell using the single-crystal structure of [Zn3(TCPB)2].

• Perform geometry optimization using DFT (e.g., VASP or Gaussian) with the PBE generalized gradient approximation and Grimme's D3 dispersion correction.

• Calculate the theoretical pore size distribution and guest binding energies.

Phase 2: Solvothermal Synthesis

• Dissolve 0.030 g of Zn(NO3)2·6H2O and 0.020 g of H3TCPB in a solvent mixture of DMF (5 mL) and H2O (0.75 mL) [4].

• Add 0.2 mL of 2M HNO3 to modulate the coordination equilibrium.

• Seal the mixture in an 18 mL Teflon-lined stainless-steel autoclave and heat at 120 °C for 72 hours [4].

• Cool to room temperature at a rate of 5 °C/h to yield highly crystalline polyhedra. Wash thoroughly with fresh DMF.

Phase 3: Activation and Validation

• Exchange the DMF solvent by soaking the crystals in volatile dichloromethane (CH2Cl2) for 48 hours, replacing the solvent every 12 hours.

• Activate the sample under dynamic vacuum at 100 °C for 12 hours to generate the desolvated framework with open metal sites.

• Perform N2 sorption at 77 K. Compare the experimental BET surface area and NLDFT pore size distribution against the Phase 1 computational predictions to validate structural integrity.

Workflow Visualization

Caption: Computational-to-experimental validation workflow for H3TCPB-based MOFs.

Conclusion

The integration of computational modeling with experimental synthesis proves that 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid is a superior ligand for applications requiring structural flexibility and robust chemical stability. Its ether-linked tripodal geometry allows for dynamic pore adjustments, making TCPB-based MOFs highly effective alternatives to rigid frameworks in heterogeneous catalysis and selective adsorption.

References

• Benzene-1,3,5-triyltris(oxy))tribenzoic acid | MedChemExpress. MedChemExpress.
• Benzene-1,3,5-triyltris(oxy))tribenzoic acid 97.00% | CAS: 1071125-59-1. AChemBlock.
• Metal-Organic Frameworks as Versatile Heterogeneous Solid Catalysts for Henry Reactions. MDPI.
• A Versatile Microporous Zinc(II) Metal–Organic Framework for Selective Gas Adsorption, Cooperative Catalysis, and Luminescent Sensing. ACS Publications.
• Three Robust Blue-Emitting Anionic Metal–Organic Frameworks with High Stability and Good Proton Conductivities. ACS Publications.
• Assembly of Two Self-Interpenetrating Metal–Organic Frameworks Based on a Trigonal Ligand: Syntheses, Crystal Structures, and Properties. ACS Publications.

A Comparative Guide to Isoreticular Synthesis with 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic Acid and Its Analogues

For Researchers, Scientists, and Drug Development Professionals

In the landscape of advanced materials, Metal-Organic Frameworks (MOFs) have emerged as a class of crystalline porous materials with unprecedented versatility. Their modular nature, arising from the combination of inorganic nodes and organic linkers, allows for precise control over their structural and chemical properties. A key strategy in the design and synthesis of MOFs is the principle of isoreticular chemistry, which enables the systematic variation of linker size and functionality while maintaining the underlying network topology. This guide provides an in-depth comparison of isoreticular synthesis using the tritopic linker 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid (H₃BTB) and its functionalized analogues. We will delve into the causality behind experimental choices, provide validated protocols, and present comparative data to inform the rational design of MOFs for applications ranging from gas storage and separation to catalysis and drug delivery.

The Principle of Isoreticular Synthesis: Building with Intent

Isoreticular synthesis is a powerful concept that allows for the deliberate design of MOFs with tailored properties.[1] By employing organic linkers of similar geometry and connectivity but with different lengths or functional groups, a series of MOFs with the same underlying framework topology can be synthesized. This approach provides a systematic way to tune pore size, modulate surface chemistry, and introduce specific functionalities within the MOF structure. The H₃BTB ligand, with its C₃ symmetry and three carboxylate groups, is an exemplary building block for constructing highly porous and stable MOFs, most notably the renowned MOF-177.[1][2][3]

Caption: Isoreticular synthesis concept using H₃BTB and its analogues with a zinc cluster to form different MOFs with the same topology.

Comparison of H₃BTB Analogues in MOF Synthesis

The introduction of functional groups onto the H₃BTB backbone can significantly impact the properties of the resulting MOFs. These functional groups can alter the electronic properties of the linker, influence the reaction kinetics, and ultimately dictate the porosity and surface characteristics of the final material. A systematic study by Zhang et al. demonstrated the synthesis of 24 different MOF-177 structures using functionalized H₃BTB linkers, revealing that the position of the functional groups can even direct the formation of different network topologies.[2][3]

Below is a comparative table summarizing the properties of MOFs synthesized from H₃BTB and some of its analogues. The data is compiled from the study by Zhang et al., which provides a direct comparison of isoreticular MOF-177 analogues.[2][4]

Ligand Analogue	Functional Group	Resulting MOF	BET Surface Area (m²/g)	Langmuir Surface Area (m²/g)
H₃BTB	-H	MOF-177	4500	4750
H₃BTB-(NH₂)₃	-NH₂	MOF-177-B	3800	4100
H₃BTB-(OCH₃)₃	-OCH₃	MOF-177-D	2650	2900
H₃BTB-(F)₆	-F	MOF-177-F	3690	4000
H₃BTB-(CH₃)₆	-CH₃	MOF-177-I	3480	3800

Analysis of Performance Data:

The data clearly indicates that functionalization of the H₃BTB linker generally leads to a decrease in the surface area of the resulting MOF-177 analogues compared to the parent MOF-177. This is attributed to the added volume of the functional groups, which reduces the overall pore volume. However, the introduction of these functionalities can be crucial for specific applications. For instance, the presence of amino groups in MOF-177-B can enhance CO₂ capture capabilities through increased basicity, while the fluorinated backbone of MOF-177-F can impart hydrophobicity. The choice of the ligand analogue should therefore be guided by the desired application and the trade-off between surface area and functionality.

Experimental Protocols: A Step-by-Step Guide

The following protocols are based on the solvothermal synthesis methods reported for MOF-177 and its functionalized analogues.[2][5] The causality behind the choice of reagents and conditions is explained to provide a deeper understanding of the synthesis process.

Protocol 1: Synthesis of MOF-177 using H₃BTB

This protocol describes the synthesis of the parent MOF-177, a benchmark material for high porosity.

Materials:

• 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid (H₃BTB)

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

• N,N-Diethylformamide (DEF)

• Anhydrous dichloromethane (DCM)

Procedure:

• In a 20 mL scintillation vial, dissolve H₃BTB (e.g., 50 mg, 0.09 mmol) and Zn(NO₃)₂·6H₂O (e.g., 160 mg, 0.54 mmol) in 10 mL of DEF. The use of a significant excess of the metal salt helps to drive the reaction towards the formation of the desired crystalline product.

• Cap the vial tightly and place it in a preheated oven at 100 °C for 24 hours. The solvothermal conditions (elevated temperature and pressure) facilitate the deprotonation of the carboxylic acid groups and the coordination to the zinc ions, leading to the formation of the MOF structure.

• After 24 hours, remove the vial from the oven and allow it to cool to room temperature. Colorless, block-shaped crystals of MOF-177 should be visible.

• Carefully decant the mother liquor and wash the crystals with fresh DEF (3 x 10 mL) to remove any unreacted starting materials.

• To activate the MOF and remove the solvent molecules from the pores, perform a solvent exchange with anhydrous DCM. Replace the DEF with DCM (3 x 10 mL) over a period of 3 days. DCM is a more volatile solvent than DEF, which facilitates its removal in the final activation step.

• After the solvent exchange, decant the DCM and dry the crystals under a dynamic vacuum at room temperature to obtain the activated, porous MOF-177.

Protocol 2: Synthesis of a Functionalized Analogue: MOF-177-F using H₃BTB-(F)₆

This protocol outlines the synthesis of a fluorinated MOF-177 analogue, demonstrating the adaptability of the synthesis to functionalized linkers.

Materials:

• 4,4',4''-(Benzene-1,3,5-triyltris(2,6-difluoro-4,1-phenylene))tribenzoic acid (H₃BTB-(F)₆)

• Zinc nitrate hexahydrate (Zn(NO₃)₂·6H₂O)

• N,N-Diethylformamide (DEF)

• Anhydrous dichloromethane (DCM)

Procedure:

• In a 20 mL vial, dissolve the fluorinated linker H₃BTB-(F)₆ (e.g., 27 mg, 0.050 mmol) and Zn(NO₃)₂·6H₂O (125 mg, 0.420 mmol) in 10 mL of DEF.[2]

• Heat the sealed vial at 100 °C for 48 hours.[2] The longer reaction time compared to the parent MOF-177 synthesis may be necessary to overcome any kinetic barriers introduced by the functional groups.

• After cooling, isolate the colorless block-shaped crystals and wash them with fresh DEF (3 x 5 mL).[2]

• Perform a solvent exchange with anhydrous DCM (3 x 10 mL) over 3 days to prepare the material for activation.[2]

• Activate the sample by removing the DCM under vacuum to yield the guest-free MOF-177-F.[2]

Caption: A generalized workflow for the solvothermal synthesis and activation of H₃BTB-based MOFs.

Characterization and Validation

To confirm the successful synthesis of the desired isoreticular MOFs and to evaluate their properties, a suite of characterization techniques is essential.

• Powder X-Ray Diffraction (PXRD): This is the primary technique used to confirm the crystallinity and phase purity of the synthesized material. The experimental PXRD pattern should match the simulated pattern from the single-crystal X-ray diffraction data of the target MOF.

• Gas Adsorption Analysis: Nitrogen adsorption-desorption isotherms at 77 K are crucial for determining the porosity of the material. From these isotherms, key parameters such as the Brunauer-Emmett-Teller (BET) surface area and the total pore volume can be calculated, providing a quantitative measure of the material's accessible internal surface.

• Thermogravimetric Analysis (TGA): TGA is used to assess the thermal stability of the MOF and to determine the temperature at which the framework starts to decompose. This is a critical parameter for applications that may involve elevated temperatures.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR of the digested MOF can be used to confirm the presence and integrity of the organic linker within the framework.

Conclusion and Future Outlook

The isoreticular synthesis of MOFs using 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid and its analogues offers a powerful platform for the rational design of functional porous materials. By carefully selecting the functional groups on the H₃BTB linker, researchers can systematically tune the properties of the resulting MOFs to meet the demands of specific applications. While functionalization often leads to a reduction in surface area, the introduction of targeted functionalities can significantly enhance performance in areas such as selective gas capture and heterogeneous catalysis. The provided protocols and comparative data serve as a valuable resource for scientists and engineers working in the field of porous materials, enabling the development of next-generation MOFs with tailored properties for a wide range of technological challenges.

References

• Zhang, Y.-B., Furukawa, H., Ko, N., Nie, W., Park, H. J., Okajima, S., ... & Yaghi, O. M. (2015). Introduction of Functionality, Selection of Topology, and Enhancement of Gas Adsorption in Multivariate Metal–Organic Framework-177. Journal of the American Chemical Society, 137(7), 2641-2650. [Link]

• ResearchGate. (n.d.). Porosity Data for MOF-177-X and MTV-MOF-177 Compounds. Retrieved from [Link]

• ResearchGate. (2015). (PDF) Introduction of Functionality, Selection of Topology, and Enhancement of Gas Adsorption in Multivariate Metal–Organic Framework-177. Retrieved from [Link]

• Karagiaridi, O., Bury, W., Sarjeant, A. A., Hupp, J. T., & Farha, O. K. (2014). Synthesis and Characterization of Functionalized Metal-organic Frameworks. Journal of visualized experiments : JoVE, (91), 52094. [Link]

• Zhang, Y. B., Furukawa, H., Ko, N., Nie, W., Park, H. J., Okajima, S., ... & Yaghi, O. M. (2015). Introduction of functionality, selection of topology, and enhancement of gas adsorption in multivariate metal-organic framework-177. Journal of the American Chemical Society, 137(7), 2641–2650. [Link]

• FLOGEN Star Outreach. (n.d.). MOF-177 FUNCTIONALIZATION WITH TWO AMINO ACID-BASED IONIC LIQUIDS FOR EFFICIENT CARBON CAPTURE. Retrieved from [Link]

• ResearchGate. (n.d.). Precursor loading of MOF-177 and MOF-5 in comparison. Retrieved from [Link]

• American Chemical Society. (2015). Introduction of Functionality, Selection of Topology, and Enhancement of Gas Adsorption in Multivariate Metal–Organic Framework-177. Journal of the American Chemical Society. [Link]

• Office of Scientific and Technical Information. (2015). Introduction of Functionality, Selection of Topology, and Enhancement of Gas Adsorption in Multivariate Metal–Organic Framework-177. OSTI.GOV. [Link]

• ResearchGate. (n.d.). a) Schematic illustration of synthesis of metal organic framework.... Retrieved from [Link]

• Defense Technical Information Center. (n.d.). Evaluation of MOF-74, MOF-177, and ZIF-8 for the Removal of Toxic Industrial Chemicals. Retrieved from [Link]

• IOP Publishing. (n.d.). Electrochemical Synthesis of a Metal Organic Framework Material Based on Copper and Benzene–1,3,5–Tricarboxylic Acid Using A. Retrieved from [Link]

• Royal Society of Chemistry. (2015). The first tritopic bridging ligand 1,3,5-tris(4-carboxyphenyl)-benzene (H3BTB) functionalized porous polyoxometalate-based metal–organic framework (POMOF): from design, synthesis to electrocatalytic properties. Dalton Transactions. [Link]

• JoVE. (2022, August 18). Synthesis & Characterization Of Functionalized Metal-Organic Frameworks l Protocol Preview [Video]. YouTube. [Link]

• Butova, V. V., Soldatov, M. A., Guda, A. A., Lomachenko, K. A., & Lamberti, C. (2016). Metal-organic frameworks: structure, properties, methods of synthesis and characterization. Russian Chemical Reviews, 85(3), 280.

• Britt, D., Furukawa, H., Wang, B., Glover, T. G., & Yaghi, O. M. (2009). Metal-organic frameworks with high capacity and selectivity for harmful gases. Proceedings of the National Academy of Sciences, 106(49), 20637-20640. [Link]

• Wang, H., Chen, Y., Liu, T., & Zhou, H. C. (2023). Stepwise Assembly of Quinary Multivariate Metal–Organic Frameworks via Diversified Linker Exchange and Installation. Journal of the American Chemical Society, 145(25), 13994-14001. [Link]

• Reinsch, H., Zaki, A., & Stock, N. (2018). Solvent-Dependent Formation of Three New Bi-Metal–Organic Frameworks Using a Tetracarboxylic Acid. Crystal Growth & Design, 18(6), 3555-3564. [Link]

• IntechOpen. (2020, February 11). Synthesis Methods and Crystallization of MOFs. [Link]

Sources

• 1. nano.sfedu.ru [nano.sfedu.ru]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Introduction of functionality, selection of topology, and enhancement of gas adsorption in multivariate metal-organic framework-177 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ossila.com [ossila.com]

A Researcher's Guide to Reproducibility with 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic Acid and its Alternatives in MOF Synthesis

In the pursuit of novel Metal-Organic Frameworks (MOFs) with tailored properties, the choice of the organic linker is paramount. Tritopic carboxylate linkers, such as 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid, offer a versatile platform for constructing highly porous and functional materials. However, the path from theoretical design to a reproducible, high-performing MOF is often fraught with challenges. This guide provides an in-depth comparison of 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid with key alternatives, focusing on the critical aspects of synthesis, characterization, and performance that underpin experimental reproducibility.

The Challenge of Reproducibility in MOF Synthesis

The synthesis of MOFs is notoriously sensitive to subtle variations in experimental conditions. Factors such as reactant purity, solvent composition, temperature, reaction time, and even the rate of heating and cooling can significantly influence the final product's crystallinity, phase purity, and defect density. This sensitivity is a major hurdle to achieving reproducible results, not only within a single laboratory but especially across different research groups. An interlaboratory study on the synthesis of two well-known Zr-porphyrin MOFs, PCN-222 and PCN-224, highlighted this issue, revealing significant variations in phase purity and defect content across different labs. This underscores the need for meticulous protocol development and comprehensive characterization to ensure the reliability of experimental outcomes.

Structural Comparison of Tritopic Linkers

The geometry and functionality of the organic linker are fundamental determinants of the resulting MOF's structure and properties. Here, we compare 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid with two prominent alternatives: 1,3,5-Tris(4-carboxyphenyl)benzene (H3BTB) and 4,4′,4″-s-Triazine-2,4,6-triyl-tribenzoic acid (H3TATB).

Feature	4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid	1,3,5-Tris(4-carboxyphenyl)benzene (H3BTB)	4,4′,4″-s-Triazine-2,4,6-triyl-tribenzoic acid (H3TATB)
Core	Benzene	Benzene	s-Triazine
Connectivity	C-O-C ether linkage	C-C direct linkage	C-N-C linkage within the triazine ring
Flexibility	More flexible due to ether linkages	Rigid	Rigid
Functionality	Ether oxygen atoms can act as Lewis basic sites	Primarily carboxylate groups for coordination	Nitrogen atoms in the triazine ring can act as Lewis basic sites and participate in hydrogen bonding
Potential Impact on MOF Properties	The flexibility might lead to different framework topologies or interpenetration. The ether oxygens could enhance interactions with specific guest molecules.	The rigidity often leads to highly porous and robust frameworks, such as the well-known MOF-177.[1]	The nitrogen-rich core can impart specific chemical properties to the pores, such as enhanced CO2 affinity or catalytic activity.

Synthesis and Characterization: A Protocol for Reproducibility

Experimental Protocol: Synthesis of 1,3,5-Tris(4-carboxyphenyl)benzene (H3BTB)

This protocol is adapted from established literature procedures for the synthesis of H3BTB, a common precursor for highly porous MOFs like MOF-177.

Materials:

• Methyl 4-iodobenzoate

• 1,3,5-Tribromobenzene

• Palladium(II) acetate (Pd(OAc)2)

• Triphenylphosphine (PPh3)

• Potassium carbonate (K2CO3)

• 1,4-Dioxane

• Water

• Sodium hydroxide (NaOH)

• Hydrochloric acid (HCl)

• Ethanol

• N,N-Dimethylformamide (DMF)

Procedure:

• Suzuki Coupling Reaction:

  • In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine methyl 4-iodobenzoate (3.3 equivalents), 1,3,5-tribromobenzene (1 equivalent), palladium(II) acetate (0.03 equivalents), and triphenylphosphine (0.12 equivalents).

  • Add anhydrous 1,4-dioxane as the solvent.

  • In a separate flask, dissolve potassium carbonate (4 equivalents) in deionized water.

  • Add the aqueous potassium carbonate solution to the reaction mixture.

  • Heat the reaction mixture to reflux (approximately 90-100 °C) and stir vigorously for 48 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Purification of the Ester Intermediate:

  • After cooling to room temperature, add water to the reaction mixture and extract with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

  • Remove the solvent under reduced pressure to obtain the crude tris(methyl ester) product.

  • Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient).

• Hydrolysis to the Carboxylic Acid (H3BTB):

  • Dissolve the purified tris(methyl ester) in a mixture of ethanol and a 10% aqueous solution of sodium hydroxide.

  • Heat the mixture to reflux and stir for 12-24 hours until the hydrolysis is complete (monitored by TLC).

  • Cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

  • Acidify the remaining aqueous solution to a pH of approximately 1-2 with concentrated hydrochloric acid. This will precipitate the desired 1,3,5-Tris(4-carboxyphenyl)benzene as a white solid.

  • Collect the solid by vacuum filtration, wash thoroughly with deionized water to remove any inorganic salts, and then with a small amount of cold ethanol.

  • Dry the purified H3BTB in a vacuum oven at an elevated temperature (e.g., 120 °C) to remove residual solvents.

dot

Caption: Troubleshooting guide for reproducibility.

Key Causality Behind Experimental Choices:

• Inert Atmosphere in Suzuki Coupling: The palladium catalyst used in the Suzuki coupling is sensitive to oxygen, which can lead to its deactivation and result in low yields and impure products. Maintaining an inert atmosphere is therefore critical for a successful and reproducible reaction.

• Purity of the Tris(methyl ester) Intermediate: Any impurities carried over from the coupling reaction can interfere with the subsequent hydrolysis step and will be difficult to remove from the final product. Thorough purification at this stage is a key self-validating step in the overall protocol.

• Complete Hydrolysis: Incomplete hydrolysis will result in a mixture of the desired carboxylic acid and partially hydrolyzed esters. This will significantly impact the formation of the desired MOF structure. Monitoring the reaction to completion is essential.

• Thorough Washing of the Final Product: Residual inorganic salts from the acidification step can interfere with the formation of high-quality MOF crystals and can also affect the accuracy of characterization techniques such as elemental analysis.

By understanding the underlying principles and meticulously controlling the experimental parameters, researchers can enhance the reproducibility of their experiments with 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid and its alternatives, paving the way for the rational design and synthesis of advanced functional materials.

References

• Boström, H. L. B., Emmerling, S., Heck, F., Koschnick, C., Jones, A. J., Cliffe, M. J., ... & Lotsch, B. V. (2024). How Reproducible is the Synthesis of Zr–Porphyrin Metal–Organic Frameworks? An Interlaboratory Study. Angewandte Chemie International Edition, e202315311. [Link]

• Gong, X., Wang, Y., Zhang, L., & Lin, W. (2019). Fast and Robust Synthesis of Metalated PCN-222 and Their Catalytic Performance in Cycloaddition Reactions with CO2. Organometallics, 38(17), 3299-3304. [Link]

• PubChem. (n.d.). 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid. Retrieved from [Link]

• Chae, H. K., Siberio-Pérez, D. Y., Kim, J., Go, Y. B., Eddaoudi, M., Matzger, A. J., ... & Yaghi, O. M. (2004). A route to high surface area, porosity and inclusion of large molecules in crystals. Nature, 427(6974), 523-527. [Link]

• Jurayev, R. S. (2024). Synthesis of 4,4′,4″-(((Benzene-1,2,3-triyltris(oxy))tris(2-oxoethane-2,1-diyl))tris(oxy))tris(2,3-dihydroxy-4-oxobutanoic Acid) and 4,4′,4″-(((Benzene-1,2,4-triyltris(oxy))tris(2-oxoethane-2,1-diyl))tris(oxy))tris(2,3-dihydroxy-4-oxobutanoic Acid). Molbank, 2024(1), M1799. [Link]

• LUMITEC. (n.d.). Metal Organic Frameworks (MOF) / Covalent Organic Frameworks (COF). Retrieved from [Link]

• Kandiah, M., Nilsen, M. H., Usseglio, S., Jakobsen, S., Olsbye, U., Tilset, M., ... & Lillerud, K. P. (2010). Synthesis and stability of tagged UiO-66 MOFs. Chemistry of Materials, 22(24), 6632-6640. [Link]

Sources

• 1. 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid | 1071125-59-1 [chemicalbook.com]

A Guide to the Cross-Validation of Analytical Data for 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic Acid

In the landscape of materials science and drug development, the precise characterization of novel molecules is paramount. This guide provides an in-depth technical comparison and cross-validation strategy for the analytical data of 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid, a tritopic carboxylic acid linker crucial in the synthesis of Metal-Organic Frameworks (MOFs). For researchers, scientists, and drug development professionals, ensuring the identity, purity, and consistency of such foundational molecules is a critical step that underpins the reliability of subsequent research.

This document moves beyond a simple recitation of analytical techniques. It delves into the synergistic interplay between different analytical methods, demonstrating how a multi-pronged approach, or cross-validation, provides a robust and self-validating system for molecular characterization. We will explore how data from Nuclear Magnetic Resonance (NMR) spectroscopy, Fourier-Transform Infrared (FTIR) spectroscopy, Mass Spectrometry (MS), and High-Performance Liquid Chromatography (HPLC) can be integrated to build a comprehensive and trustworthy analytical profile.

The Imperative of Cross-Validation

In the realm of pharmaceutical analysis and materials science, reliance on a single analytical technique is a precarious approach. Cross-validation, the process of corroborating results from multiple, independent analytical methods, is not merely a suggestion but a cornerstone of scientific rigor.[1][2] This practice is essential for mitigating the inherent limitations of any single technique and for building a holistic and dependable understanding of a chemical entity. For a molecule like 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid, which serves as a building block for complex supramolecular structures, even minor impurities or structural ambiguities can have cascading effects on the properties of the final material.

Molecular Structure and Expected Analytical Signature

4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid (C₂₇H₁₈O₉, Molar Mass: 486.43 g/mol ) is a highly symmetrical aromatic molecule.[3][4][5] Its structure, featuring a central phenoxy core linked to three benzoic acid moieties via ether linkages, dictates a unique analytical fingerprint that can be probed by various spectroscopic and chromatographic techniques.

Table 1: Summary of Expected Analytical Data for 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid

Analytical Technique	Parameter	Expected Observation	Purpose in Cross-Validation
¹H NMR	Chemical Shift (δ)	Aromatic protons (~7.0-8.2 ppm), Carboxylic acid proton (>12 ppm)	Confirms proton environments and molecular symmetry.
¹³C NMR	Chemical Shift (δ)	Aromatic carbons (~115-160 ppm), Carboxyl carbon (~165-175 ppm)	Elucidates the carbon framework and functional groups.
FTIR	Wavenumber (cm⁻¹)	O-H (broad, ~2500-3300), C=O (~1680-1710), C-O-C (~1200-1250), Aromatic C=C (~1450-1600)	Identifies key functional groups.
Mass Spectrometry	m/z	[M-H]⁻ at ~485.09, [M+H]⁺ at ~487.11, characteristic fragmentation	Confirms molecular weight and provides structural clues.
HPLC	Retention Time	Dependent on column and mobile phase; single sharp peak expected for pure compound	Assesses purity and quantifies the compound.

The Cross-Validation Workflow: A Multi-Technique Approach

The following sections detail the individual analytical techniques and, more importantly, how their data interlink to provide a comprehensive and validated analytical picture of 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid.

Figure 1: Cross-validation workflow for analytical data.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Molecular Skeleton

Expertise & Experience: NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. For 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid, both ¹H and ¹³C NMR are indispensable.

• ¹H NMR Spectroscopy: Due to the molecule's C₃ symmetry, the ¹H NMR spectrum is expected to be relatively simple. The protons on the central benzene ring should appear as a singlet, while the protons on the terminal benzoic acid rings will likely present as two doublets, characteristic of a para-substituted benzene ring. The acidic protons of the carboxylic acid groups will appear as a broad singlet at a significantly downfield chemical shift (>12 ppm). The integration of these peaks should correspond to the number of protons in each unique environment.

• ¹³C NMR Spectroscopy: The ¹³C NMR spectrum will provide a count of the non-equivalent carbon atoms. We anticipate distinct signals for the carboxyl carbons, the ether-linked aromatic carbons, and the other aromatic carbons. The chemical shifts of these carbons are highly indicative of their electronic environment. For instance, the carbon atom of the carboxylic acid group will be significantly deshielded and appear at a high chemical shift value.

Cross-Validation Logic: The simplicity of the NMR spectra provides strong evidence for the molecule's high symmetry. Any additional, unexpected peaks would suggest the presence of impurities or isomeric byproducts. The chemical shifts observed can be compared with predicted values from computational models or with experimental data from structurally similar compounds to further bolster confidence in the structural assignment.

Fourier-Transform Infrared (FTIR) Spectroscopy: Identifying Functional Groups

Expertise & Experience: FTIR spectroscopy is a rapid and non-destructive technique that provides information about the vibrational modes of functional groups within a molecule.

For our target compound, the FTIR spectrum should exhibit several characteristic absorption bands:

• A broad absorption band in the region of 2500-3300 cm⁻¹ is characteristic of the O-H stretching vibration of the carboxylic acid, which is often broadened due to hydrogen bonding.

• A strong, sharp absorption peak between 1680-1710 cm⁻¹ corresponds to the C=O (carbonyl) stretching of the carboxylic acid.

• Strong absorptions in the 1200-1250 cm⁻¹ region are indicative of the C-O-C (ether) stretching vibrations.

• Multiple sharp peaks in the 1450-1600 cm⁻¹ range are characteristic of C=C stretching vibrations within the aromatic rings.

Cross-Validation Logic: The presence of all these characteristic peaks in the FTIR spectrum provides strong confirmatory evidence for the presence of the expected functional groups. The absence of certain peaks can be equally informative. For example, the absence of a strong, broad O-H stretch around 3200-3600 cm⁻¹ would rule out the presence of significant alcohol impurities. The FTIR data, therefore, serves as a crucial cross-check for the functional groups inferred from the NMR data.

Mass Spectrometry (MS): Confirming Molecular Weight and Fragmentation

Expertise & Experience: Mass spectrometry is a destructive analytical technique that provides information about the mass-to-charge ratio (m/z) of a molecule and its fragments. This is the most direct method for confirming the molecular weight of the synthesized compound.

For 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid, high-resolution mass spectrometry (HRMS) is preferred for its ability to provide a highly accurate mass measurement, which can be used to confirm the elemental composition. In negative ion mode, we would expect to see a prominent peak for the deprotonated molecule [M-H]⁻ at approximately m/z 485.09. In positive ion mode, the protonated molecule [M+H]⁺ would be observed at approximately m/z 487.11. The fragmentation pattern can also provide valuable structural information, with expected cleavages at the ether linkages.

Cross-Validation Logic: The experimentally determined molecular weight from MS must be in close agreement with the theoretical molecular weight calculated from the chemical formula. This provides a fundamental validation of the compound's identity. The fragmentation pattern can further corroborate the connectivity of the molecule as deduced from NMR. For instance, the loss of a benzoic acid moiety would result in a predictable fragment ion.

High-Performance Liquid Chromatography (HPLC): Assessing Purity and Quantitation

Expertise & Experience: HPLC is a powerful separation technique used to determine the purity of a sample and to quantify the amount of the target compound. For aromatic carboxylic acids, reversed-phase HPLC is a common and effective method.[6][7]

A well-developed HPLC method for 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid should ideally show a single, sharp, and symmetrical peak, indicating a high degree of purity. The retention time of this peak is a characteristic property of the compound under the specific chromatographic conditions.

Cross-Validation Logic: HPLC is the ultimate arbiter of purity. While NMR and FTIR can suggest high purity through the absence of extraneous signals, HPLC provides a quantitative measure. The presence of additional peaks in the chromatogram would indicate the presence of impurities, which could then be collected and further analyzed by MS or NMR for identification. The integration of the peak area for the main compound allows for the calculation of its purity, a critical parameter for its use in sensitive applications like drug formulation or the synthesis of high-quality MOFs.

Experimental Protocols

Protocol 1: NMR Spectroscopic Analysis

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in a suitable deuterated solvent (e.g., DMSO-d₆ or DMF-d₇) in an NMR tube.

• Instrumentation: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for optimal resolution.

• ¹H NMR Acquisition: Acquire the spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. A larger number of scans will be required compared to ¹H NMR.

• Data Processing: Process the raw data (Fourier transformation, phase correction, and baseline correction) using appropriate software. Calibrate the chemical shifts using the residual solvent peak as an internal standard.

Protocol 2: FTIR Spectroscopic Analysis

• Sample Preparation: If using an Attenuated Total Reflectance (ATR) accessory, place a small amount of the solid sample directly onto the ATR crystal.

• Background Spectrum: Collect a background spectrum of the empty ATR crystal.

• Sample Spectrum: Collect the spectrum of the sample.

• Data Acquisition: Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

• Data Processing: The software automatically subtracts the background spectrum from the sample spectrum.

Protocol 3: Mass Spectrometric Analysis

• Sample Preparation: Prepare a dilute solution of the sample (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Use an electrospray ionization (ESI) source coupled to a high-resolution mass analyzer (e.g., TOF or Orbitrap).

• Data Acquisition: Infuse the sample solution into the ESI source and acquire spectra in both positive and negative ion modes.

• Data Analysis: Identify the molecular ion peaks ([M+H]⁺ and [M-H]⁻) and compare the exact masses with the theoretical values. Analyze the fragmentation pattern if MS/MS data is acquired.

Protocol 4: HPLC Analysis

• Sample Preparation: Prepare a stock solution of the sample in a suitable solvent (e.g., a mixture of acetonitrile and water) and then dilute to an appropriate concentration for analysis.

• Instrumentation: Use a standard HPLC system with a UV detector.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is a suitable starting point.

  • Mobile Phase: A gradient elution using a mixture of an acidic aqueous phase (e.g., water with 0.1% trifluoroacetic acid) and an organic solvent (e.g., acetonitrile) is often effective for separating aromatic acids.

  • Flow Rate: Typically 1.0 mL/min.

  • Detection: Monitor the elution profile at a wavelength where the compound has strong UV absorbance (e.g., around 254 nm).

• Data Analysis: Integrate the peak areas to determine the purity of the sample.

Conclusion

The analytical characterization of 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid is a clear illustration of the power of a cross-validating analytical approach. By synergistically employing NMR, FTIR, MS, and HPLC, we can move beyond a collection of disparate data points to a cohesive and robust confirmation of the molecule's identity, structure, and purity. This rigorous analytical foundation is indispensable for ensuring the quality and reliability of advanced materials and pharmaceutical products derived from this versatile building block.

References

• Pharma IQ. (2010). Cross-Validation of Bioanalytical Methods: When, Why and How?. [Link]

• CD Formulation. Pharmaceutical Analytical Methods Validation, Verification and Transfer. [Link]

• NextSDS. 4,4',4''-(benzene-1,3,5-triyltris(oxy))tribenzoic acid. [Link]

• Global Bioanalysis Consortium Harmonization Team. (2014). Method Transfer, Partial Validation, and Cross Validation: Recommendations for Best Practices and Harmonization. PMC. [Link]

• Pharmaceuticals and Medical Devices Agency (PMDA). Guideline on Bioanalytical Method Validation in Pharmaceutical Development. [Link]

• ResearchGate. Various carboxylic acid linkers used for MOF synthesis. [Link]

• European Bioanalysis Forum. Cross and Partial Validation. [Link]

• PubChem. Benzene-1,3,5-triyltris(oxy))tribenzoic acid. [Link]

• RSC Publishing. A series of MOFs based on a tricarboxylic acid and various N-donor ligands: syntheses, structures, and properties. [Link]

• Springer. Facile synthesis and characterization of Al-MOFs using benzene-1,3,5-tricarboxylic acid as a new class of materials for Far-UVC applications. [Link]

• PMC. Ortho Effects of Tricarboxylate Linkers in Regulating Topologies of Rare-Earth Metal–Organic Frameworks. [Link]

• MDPI. Synthesis of 4,4′,4″-(((Benzene-1,2,3-triyltris(oxy))tris(2-oxoethane-2,1-diyl))tris(oxy))tris(2,3-dihydroxy-4-oxobutanoic Acid) and 4,4′,4″-. [Link]

• ResearchGate. Elongated and substituted triazine-based tricarboxylic acid linkers for MOFs. [Link]

• SIELC Technologies. Separation of Benzene, (trichloromethoxy)- on Newcrom R1 HPLC column. [Link]

• Chegg.com. Solved Analyze both these 1H NMR spectras by assigning each. [Link]

• Mario Ruben. 2D Supramolecular Assemblies of Benzene-1,3,5-triyl-tribenzoic Acid: Temperature-Induced Phase Transformations and. [Link]

• MDPI. Synthesis and Characterization of Benzene-1,2,4-triyl Tris(2-(3-carboxy-4-hydroxybenzenesulfonate) Acetate). [Link]

• Longdom Publishing. Validated HPLC method for Identification and Quantification of 4-Hydroxy Benzoic Acid in Levetiracetam Oral Solution Drug Product Formulation. [Link]

• Royal Society of Chemistry. A new Method for the Preparation of 1, 3, 5-Triarylbenzenes Catalyzed by Nanoclinoptilolite/HDTMA. [Link]

• Toyota Central R&D Labs. MALDI Mass Spectrometry of Synthetic Polymers. [Link]

• MassBank. Benzoic acids and derivatives. [Link]

• RSC Publishing. Transformation of the coordination nanostructures of 4,4′,4′′-(1,3,5-triazine-2,4,6-triyl) tribenzoic acid molecules on HOPG triggered by the change in the concentration of metal ions. [Link]

• Shimadzu. SHIMADZU APPLICATION NEWS. [Link]

• ResearchGate. Design, Synthesis, and Characterization of 1,3,5-Tri(1H-benzo[d]imidazol-2-yl)benzene-Based Fluorescent Supramolecular Columnar Liquid Crystals with a Broad Mesomorphic Range. [Link]

• Osaka Soda. 安息香酸誘導体 Benzoic acid derivatives. [Link]

• The University of Osaka Institutional Knowledge Archive (OUKA). Current trends in liquid chromatography-mass spectrometry analysis of small interfering RNAs: A short review. [Link]

Sources

• 1. Synthesis, characterization and application of defective metal–organic frameworks: current status and perspectives - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D0TA08009H [pubs.rsc.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. rsc.org [rsc.org]
• 4. env.go.jp [env.go.jp]
• 5. 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid | C27H18O9 | CID 91885097 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. NMR Info/Data — Hans Reich Collection — OrganicChemistryData.org [organicchemistrydata.org]
• 7. surfacesciencewestern.com [surfacesciencewestern.com]

Safety & Regulatory Compliance

4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid proper disposal procedures

An authoritative guide to the handling and disposal of 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid , a critical tricarboxylic acid linker used in the synthesis of advanced Metal-Organic Frameworks (MOFs).

As laboratory safety and environmental compliance become increasingly stringent, drug development professionals and materials scientists must adopt self-validating, foolproof protocols for chemical waste management. This guide bridges the gap between synthetic utility and environmental health and safety (EHS) compliance, providing the causality behind every operational step.

Chemical Identity and Operational Context

4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid is a rigid, bulky organic ligand primarily utilized to construct highly porous MOFs and covalent organic frameworks (COFs)[1]. During MOF synthesis—such as the functionalization of UiO-66 derivatives via solvent-assisted linker exchange (SALE)—excess linker is frequently employed to drive the reaction to completion[2].

Consequently, laboratories generate two primary waste streams containing this compound: unreacted solid powder and solvent washings (typically N,N-dimethylformamide (DMF) and acetone) used to evacuate unreacted linkers from the MOF pores[2].

Quantitative Chemical Data

Understanding the physicochemical properties of this compound is the first step in determining its environmental fate and waste classification.

Property	Value
Chemical Name	4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid
CAS Number	1071125-59-1[1]
Molecular Formula	C₂₇H₁₈O₉[1]
Molecular Weight	486.44 g/mol [3]
Physical State	Solid powder[4]
Waste Classification	Non-halogenated solid organic acid[5]

The Causality of Segregation: Why Standard Disposal Fails

Treating 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid as generic lab trash is a severe compliance violation.

• Steric Persistence: The ether linkages and rigid aromatic rings make this molecule highly resistant to rapid environmental biodegradation. If introduced into municipal wastewater, it can persist and potentially disrupt local aquatic ecosystems.

• Acidic Reactivity: As a tricarboxylic acid, it contains three exchangeable protons. Mixing this waste with strong bases, oxidizers, or reactive metals in a generic waste bin can trigger exothermic neutralizations or oxidative degradation, leading to container pressurization[6].

• Solvent Co-contamination: In MOF synthesis, this linker is almost always dissolved in polar aprotic solvents (like DMF or DMSO)[2]. DMF is a reproductive toxin. Therefore, the liquid waste stream is dictated not just by the acid, but by the hazardous nature of the carrier solvent.

Waste Segregation Workflow

To prevent incompatible chemical reactions, waste must be segregated at the point of generation. The following diagram illustrates the validated decision-making matrix for isolating 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid waste streams.

Decision matrix for the segregation and disposal of MOF tricarboxylic acid linker waste.

Step-by-Step Disposal Protocols

The following self-validating protocols ensure that waste is safely containerized, chemically stabilized, and legally compliant for EHS handoff.

Protocol A: Solid Waste Disposal (Unreacted Powder & Consumables)

This protocol applies to expired reagents, spilled powder, and contaminated weigh boats or spatulas[6].

• Preparation & PPE: Don nitrile gloves, safety goggles, and a flame-resistant lab coat. Conduct all transfers inside a certified chemical fume hood to prevent inhalation of the fine tricarboxylic acid dust[7].

• Container Selection: Select a High-Density Polyethylene (HDPE) or glass wide-mouth container. Causality: HDPE is highly resistant to organic acids and prevents leaching[6].

• Collection: Carefully sweep or transfer the solid 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid into the container. Do not use compressed air or dry sweeping methods that aerosolize the powder.

• Validation: Visually inspect the container seal. Ensure no incompatible materials (e.g., sodium hydride, nitrates) share this specific waste bin.

• Labeling: Affix a hazardous waste tag. Check the boxes for "Toxic" and "Irritant." Explicitly write the full chemical name and CAS: 1071125-59-1.

Protocol B: Liquid Waste Disposal (MOF Washings)

During MOF activation, powders are typically washed multiple times in DMF and acetone to remove residual linkers[2]. This creates a complex liquid waste stream.

• Segregation: Direct all DMF/Acetone/Linker mixtures into a designated "Non-Halogenated Organic Solvent" waste carboy.

• Venting: Ensure the carboy is equipped with a pressure-relief vented cap. Causality: Acetone is highly volatile. If the ambient lab temperature fluctuates, a sealed container can pressurize and rupture.

• Aqueous Neutralization (If Applicable): If the linker was dissolved in an aqueous base (e.g., NaOH solutions used for pH-dependent linker release studies[8]), the solution must be neutralized before disposal.

  • Step: Slowly add 1M HCl dropwise while stirring until the pH reaches 6.0 - 8.0.

  • Validation: Use universal indicator paper to confirm the pH. The linker may precipitate out of solution as it protonates; this is expected and safe.

  • Transfer: Pour the neutralized slurry into the "Aqueous Hazardous Waste" container.

• EHS Handoff: Never fill liquid waste containers beyond 80% capacity to allow for thermal expansion. Submit a pickup request to your licensed waste disposal facility for high-temperature incineration.

Spill Management and Decontamination

In the event of an accidental spill of the pure powder on the lab bench or floor:

• Isolate: Restrict access to the spill area.

• Suppress Dust: Lightly dampen the spilled powder with a small amount of water or ethanol to prevent the generation of airborne dust. Causality: Dry sweeping organic powders increases inhalation risk and the potential for creating explosive dust-air mixtures.

• Mechanically Collect: Use a plastic scoop (avoid metal tools that could generate sparks if other flammable solvents are nearby) to transfer the dampened mass into a solid waste container[5].

• Chemical Decontamination: Wipe the surface with a paper towel soaked in a dilute basic solution (e.g., 0.1 M NaHCO₃) to neutralize and dissolve any microscopic residual acid, followed by a final wipe with pure water or ethanol. Dispose of all paper towels in the solid waste container.

References

• Tuning Metal–Organic Framework Linker Chemistry for Transition Metal Ion Separations. ACS Applied Materials & Interfaces. Available at:[Link]

• Zirconium-based metal–organic frameworks: the relation between linker connectivity, structure stability, and catalytic activity towards organophosphates. RSC Publishing. Available at: [Link]

Sources

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 4,4',4''-(Benzene-1,3,5-triyltris(oxy))tribenzoic acid 97.00% | CAS: 1071125-59-1 | AChemBlock [achemblock.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. 2,8-Dimethylquinoline-3-carboxylic acid | 387361-10-6 | Benchchem [benchchem.com]
• 7. 6-(2,5-Dioxopyrrolidin-1-yl)hexanoic Acid|RUO [benchchem.com]
• 8. Zirconium-based metal–organic frameworks: the relation between linker connectivity, structure stability, and catalytic activity towards organophosphat ... - Inorganic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QI01366B [pubs.rsc.org]